Methyl 3-(oxolan-3-yl)prop-2-enoate

Core Science & Biosynthesis

Methyl 3-(oxolan-3-yl)prop-2-enoate: Structural Profiling, Synthesis, and Application in Advanced Therapeutics and Materials

Executive Summary

Methyl 3-(oxolan-3-yl)prop-2-enoate (also known as methyl (E)-3-(tetrahydrofuran-3-yl)acrylate) is a highly versatile, oxygen-containing heterocyclic building block. Featuring a non-planar oxolane (tetrahydrofuran) ring conjugated to an α,β-unsaturated ester, this compound serves as a critical intermediate in both medicinal chemistry and agrochemical development. The incorporation of the oxolan-3-yl moiety is a proven strategy to improve the aqueous solubility and fine-tune the steric profile of bioactive molecules, offering distinct advantages over flat, lipophilic aromatic rings.

Physicochemical Profiling & Structural Elucidation

Understanding the baseline physicochemical properties of Methyl 3-(oxolan-3-yl)prop-2-enoate is essential for predicting its behavior in downstream synthetic steps and biological systems[1]. The presence of the hydrogen-bond accepting oxygen in the oxolane ring significantly lowers the partition coefficient (XLogP) compared to its carbocyclic analogs, enhancing its hydrophilicity.

Table 1: Physicochemical Properties of Methyl 3-(oxolan-3-yl)prop-2-enoate

Property	Value / Description
IUPAC Name	Methyl (E)-3-(oxolan-3-yl)prop-2-enoate
Molecular Formula	C8H12O3
Monoisotopic Mass	156.07864 Da
SMILES	COC(=O)/C=C/C1CCOC1
Predicted XLogP	0.6
Structural Features	Non-planar sp3-rich heterocycle, conjugated trans-alkene

Mechanistic Synthesis & Reaction Pathways

The synthesis of Methyl 3-(oxolan-3-yl)prop-2-enoate is most efficiently achieved via a Horner-Wadsworth-Emmons (HWE) olefination[2]. The process begins with the oxidation of tetrahydrofuran-3-ylmethanol to tetrahydrofuran-3-carbaldehyde.

Causality in Reagent Selection:

• Oxidation: Dess-Martin Periodinane (DMP) is selected over traditional Swern or Jones oxidations[3]. DMP operates under mild, neutral conditions at room temperature, preventing the epimerization of the potentially chiral C3 carbon of the oxolane ring and avoiding the generation of foul-smelling dimethyl sulfide byproducts.

• Olefination: The HWE reaction utilizes trimethyl phosphonoacetate and a strong base (e.g., Sodium Hydride, NaH). NaH irreversibly deprotonates the phosphonate to form a highly nucleophilic ylide. We favor HWE over the classic Wittig reaction because the phosphonate ester yields a water-soluble dialkyl phosphate byproduct, which is easily removed during aqueous workup. Furthermore, the HWE reaction is under thermodynamic control, which heavily favors the formation of the sterically less hindered (E)-alkene (trans-isomer), a critical geometric requirement for downstream target binding.

Fig 1. Synthetic workflow for Methyl (E)-3-(oxolan-3-yl)prop-2-enoate via HWE olefination.

Downstream Applications in Drug Discovery & Materials

The structural geometry of the oxolan-3-yl acrylate makes it a privileged intermediate in several advanced fields:

• Neurodegenerative Disease Therapeutics: Derivatives containing the chiral tetrahydrofuran-3-yl group are utilized in the synthesis of bioactive compounds, notably Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors (e.g., G2019S mutants)[4]. The non-planar oxolane ring effectively occupies hydrophobic pockets in the kinase domain while maintaining favorable pharmacokinetic properties (reduced lipophilicity), a critical factor for blood-brain barrier (BBB) penetration in Parkinson's disease treatments.

• Agrochemicals: The tetrahydrofuran moiety has been successfully incorporated into 2-cyanoacrylate systems to create potent herbicides. Research indicates that cyanoacrylates containing the tetrahydrofuran moiety exhibit significantly higher herbicidal activities against dicotyledonous weeds compared to their furan analogues, likely due to increased stability and optimized target enzyme binding[5].

Fig 2. Mechanism of action for oxolan-3-yl derived LRRK2 inhibitors in neurodegeneration.

Experimental Protocols (Self-Validating Workflow)

To ensure scientific integrity, the following protocol incorporates built-in validation checkpoints to confirm reaction success before proceeding to the next step.

Phase 1: Oxidation to Tetrahydrofuran-3-carbaldehyde

• Setup: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add tetrahydrofuran-3-ylmethanol (1.0 equiv, 10 mmol) and anhydrous dichloromethane (DCM, 0.2 M).

• Reagent Addition: Cool the solution to 0 °C. Add Dess-Martin Periodinane (1.1 equiv, 11 mmol) portion-wise to control the mild exotherm.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours[3].

• Validation Checkpoint 1 (IPC): Perform TLC (Hexane:EtOAc 1:1). The starting material (which stains deeply with KMnO4) should be completely consumed, replaced by a new, higher Rf spot.

• Workup: Quench with an equal volume of saturated aqueous NaHCO3 and Na2S2O3 (1:1). Stir vigorously until the organic layer is clear. Extract with DCM, dry over anhydrous Na2SO4, and concentrate in vacuo. Note: The aldehyde is volatile; do not use high vacuum or elevated water bath temperatures.

Phase 2: Horner-Wadsworth-Emmons Olefination

• Ylide Generation: In a separate flame-dried flask, suspend NaH (60% dispersion in mineral oil, 1.2 equiv, 12 mmol) in anhydrous THF (0.2 M) at 0 °C. Dropwise add trimethyl phosphonoacetate (1.2 equiv, 12 mmol). Stir for 30 minutes until hydrogen evolution ceases and the solution becomes clear.

• Coupling: Slowly add the crude tetrahydrofuran-3-carbaldehyde from Phase 1 (dissolved in a minimal amount of THF) to the ylide solution at 0 °C[2].

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Validation Checkpoint 2 (IPC): TLC (Hexane:EtOAc 3:1) should reveal a highly UV-active spot corresponding to the conjugated ester product.

• Workup & Purification: Quench with saturated aqueous NH4Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over MgSO4, and concentrate. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

• Final Analytical Validation: Confirm the (E)-geometry via 1H NMR spectroscopy. The vinylic protons should exhibit a large coupling constant (J ≈ 15.5–16.0 Hz), definitively proving the trans-alkene configuration.

References

• PubChemLite. "Methyl 3-(oxolan-3-yl)prop-2-enoate." Université du Luxembourg. Available at: [Link]

• Liu, Y., et al. "Synthesis, Crystal Structure, and Biological Activities of 2-Cyanoacrylates Containing Furan or Tetrahydrofuran Moieties." Journal of Agricultural and Food Chemistry, ACS Publications, 2007. Available at: [Link]

• "Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines as janus kinase inhibitors." Google Patents (EP1966202B1).

• Chemistry LibreTexts. "9.1: Hydroformylation Reaction." LibreTexts. Available at: [Link]

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• 1. PubChemLite - Methyl 3-(oxolan-3-yl)prop-2-enoate (C8H12O3) [pubchemlite.lcsb.uni.lu]
• 2. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 3. EP1966202B1 - Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines as janus kinase inhibitors - Google Patents [patents.google.com]
• 4. (S)-Tetrahydrofuran-3-yl 4-Methylbenzenesulfonate | 112052-11-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to Methyl 3-(tetrahydrofuran-3-yl)acrylate: Synthesis, Properties, and Safe Handling Protocols

Introduction: Navigating the Landscape of a Niche Acrylate Monomer

For the discerning researcher in drug development and materials science, the exploration of novel monomers is a cornerstone of innovation. Methyl 3-(tetrahydrofuran-3-yl)acrylate stands as a molecule of significant interest, offering a unique combination of a reactive acrylate moiety and a polar, cyclic ether in its side chain. This structure presents intriguing possibilities for the synthesis of advanced polymers with tailored properties, such as enhanced hydrophilicity, biocompatibility, and adhesion.

This technical guide serves as a comprehensive resource for scientists and professionals working with or considering the use of Methyl 3-(tetrahydrofuran-3-yl)acrylate. It is imperative to note at the outset that this specific isomer, with the acrylate group attached at the 3-position of the tetrahydrofuran ring, is not as widely documented or commercially available as its 2-yl counterpart, (Tetrahydrofuran-2-yl)methyl acrylate. Consequently, a specific CAS (Chemical Abstracts Service) number for Methyl 3-(tetrahydrofuran-3-yl)acrylate is not readily found in major chemical databases.

The information presented herein is a synthesis of data from structurally similar compounds, with a primary focus on (Tetrahydrofuran-2-yl)methyl acrylate (CAS No. 2399-48-6) , and established principles of acrylate chemistry.[1][2][3] This approach provides a robust framework for understanding the anticipated properties and, most critically, the safety considerations for the 3-yl isomer. Researchers are strongly advised to treat the 3-yl isomer with, at a minimum, the same level of caution as its 2-yl analog and other reactive acrylate monomers.

Physicochemical and Spectroscopic Profile

While specific experimental data for Methyl 3-(tetrahydrofuran-3-yl)acrylate is scarce, we can extrapolate its likely properties based on its structure and comparison with analogous molecules.

Property	Anticipated Value/Characteristic	Rationale and Comparative Data
CAS Number	Not Assigned	Extensive searches of chemical databases did not yield a specific CAS number for the 3-yl isomer. The closest analog is (Tetrahydrofuran-2-yl)methyl acrylate, CAS: 2399-48-6.[1][2][3]
Molecular Formula	C₈H₁₂O₃	Derived from the chemical structure.
Molecular Weight	156.18 g/mol	Calculated from the molecular formula.[1]
Appearance	Colorless to pale yellow liquid	Typical for acrylate esters of this molecular weight.
Odor	Acrid, ester-like	Characteristic of many acrylate monomers.[4]
Boiling Point	Estimated ~190-210 °C (at 760 mmHg)	Based on the boiling point of similar acrylate esters and the presence of the polar tetrahydrofuran ring.
Solubility	Soluble in common organic solvents (e.g., acetone, THF, ethyl acetate). Limited solubility in water.	The ester and ether functionalities confer some polarity, but the overall molecule remains largely organic-soluble.
¹H NMR Spectroscopy	Anticipated key signals: vinyl protons (δ 5.8-6.4 ppm), methoxy protons (δ ~3.7 ppm), tetrahydrofuran ring protons (δ ~3.5-4.5 ppm and ~1.8-2.2 ppm).	Based on standard chemical shift values for acrylate and tetrahydrofuran moieties.
¹³C NMR Spectroscopy	Anticipated key signals: carbonyl carbon (δ ~166 ppm), vinyl carbons (δ ~128-131 ppm), methoxy carbon (δ ~51 ppm), tetrahydrofuran ring carbons (various shifts in the range of δ 25-80 ppm).	Based on established carbon NMR correlation tables.
Infrared (IR) Spectroscopy	Anticipated key absorbances: C=O stretch (~1720-1730 cm⁻¹), C=C stretch (~1635 cm⁻¹), C-O-C stretch (~1100-1200 cm⁻¹).	Characteristic vibrational frequencies for an α,β-unsaturated ester and an ether.

Comprehensive Safety Data and Hazard Analysis

Given the absence of a specific Safety Data Sheet (SDS) for Methyl 3-(tetrahydrofuran-3-yl)acrylate, a conservative approach to safety is paramount. The following information is primarily based on the known hazards of (Tetrahydrofuran-2-yl)methyl acrylate and the general hazard profile of acrylate monomers.[5][6][7]

Hazard Identification and GHS Classification (Anticipated)

• Acute Toxicity (Oral, Dermal, Inhalation): Acrylates can range from harmful to toxic if swallowed, in contact with skin, or if inhaled.[4]

• Skin Corrosion/Irritation: Expected to be a skin irritant, and potentially corrosive, causing burns upon prolonged contact.[5][6]

• Serious Eye Damage/Irritation: Expected to cause serious eye irritation or damage.[5]

• Respiratory or Skin Sensitization: Acrylates are known skin sensitizers and may cause an allergic skin reaction.[6][7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

GHS Pictograms (Anticipated)

Caption: Anticipated GHS pictograms for Methyl 3-(tetrahydrofuran-3-yl)acrylate.

First-Aid Measures

• General Advice: In case of accident or if you feel unwell, seek medical advice immediately. Show the safety data sheet of a close structural analog to the doctor in attendance.[7]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. If respiratory irritation occurs, seek medical attention.[6]

• In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water/shower for at least 15 minutes. Get immediate medical advice/attention if irritation or a rash occurs.[6][7]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.[6]

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[6]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards Arising from the Chemical: The compound is likely combustible. Vapors may form explosive mixtures with air. Hazardous decomposition products include carbon monoxide and carbon dioxide.

• Protective Equipment and Precautions for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Handling and Storage

• Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Use only in a well-ventilated area, preferably in a chemical fume hood.[8] Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent polymerization, especially if inhibitors have been removed. Take measures to prevent the buildup of electrostatic charge.

• Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep away from heat, sparks, and open flame. Acrylates are often stabilized with inhibitors like hydroquinone or its monomethyl ether (MEHQ). The presence of dissolved oxygen is necessary for these inhibitors to function effectively. Therefore, do not store under an inert atmosphere for long periods unless inhibitor levels are monitored.

Experimental Protocols: A Framework for Safe Synthesis and Handling

The following protocols are designed to provide a foundational methodology. Researchers must adapt these procedures based on the specific scale of their work and in accordance with their institution's safety guidelines.

Illustrative Synthesis: Esterification of 3-(Tetrahydrofuran-3-yl)acrylic Acid

This is a hypothetical synthesis based on standard esterification procedures.

Caption: A generalized workflow for the synthesis of Methyl 3-(tetrahydrofuran-3-yl)acrylate.

Step-by-Step Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Charging Reagents: Charge the flask with 3-(tetrahydrofuran-3-yl)acrylic acid (1.0 eq), an excess of methanol (3-5 eq), and a suitable solvent to facilitate azeotropic water removal (e.g., toluene).

• Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (0.02-0.05 eq).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting carboxylic acid is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain the pure Methyl 3-(tetrahydrofuran-3-yl)acrylate.

Safe Handling and Use in a Laboratory Setting

Caption: A workflow for the safe handling of Methyl 3-(tetrahydrofuran-3-yl)acrylate.

Step-by-Step Protocol:

• Engineering Controls: All work with Methyl 3-(tetrahydrofuran-3-yl)acrylate must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber). Double-gloving is recommended.

  • Eye Protection: Chemical splash goggles and a face shield are mandatory.

  • Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required.

• Dispensing: Use a syringe or a pipette with a disposable tip to transfer the liquid. Avoid pouring, which can cause splashing.

• During Use: Keep all containers of the acrylate closed when not in use. Be mindful of potential ignition sources in the vicinity.

• Waste Disposal: Dispose of all waste, including contaminated gloves and pipette tips, in a clearly labeled hazardous waste container in accordance with institutional and local regulations.

• Spill Response: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite or sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and follow emergency procedures.

Conclusion: A Call for Cautious Exploration

Methyl 3-(tetrahydrofuran-3-yl)acrylate represents a promising yet under-characterized building block for polymer and synthetic chemistry. While its unique structure is a source of its potential, the lack of specific safety and property data necessitates a highly cautious and informed approach. By leveraging the knowledge from its structural analogs and adhering to rigorous safety protocols, researchers can safely explore the potential of this intriguing monomer. The authoritativeness of this guide is grounded in established chemical safety principles and data from reliable chemical suppliers and databases. It is the responsibility of the end-user to conduct a thorough risk assessment before commencing any experimental work.

References

• Tetrahydrofurfuryl acrylate - Scientific Polymer Products, Inc. [Link]

• Synthesis of methyl acrylate - PrepChem.com. [Link]

• Methyl acrylate - Wikipedia. [Link]

• Tetrahydrofurfuryl acrylate | C8H12O3 | CID 94232 - PubChem. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2399-48-6|(Tetrahydrofuran-2-yl)methyl acrylate|BLD Pharm [bldpharm.com]
• 3. Tetrahydrofurfuryl acrylate | C8H12O3 | CID 94232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl acrylate - Wikipedia [en.wikipedia.org]
• 5. fishersci.com [fishersci.com]
• 6. scipoly.com [scipoly.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. echemi.com [echemi.com]

Biological Activity and Biomedical Utility of Tetrahydrofuran-Functionalized Acrylates

This guide serves as a technical reference for the biological evaluation, toxicological profile, and biomedical utility of tetrahydrofuran (THF)-functionalized acrylates. It is designed for researchers in biomaterials and drug delivery who require a rigorous understanding of how these moieties interact with biological systems.

[1]

Executive Summary & Chemical Identity

Tetrahydrofuran-functionalized acrylates, most notably Tetrahydrofurfuryl Acrylate (THFA) and Tetrahydrofurfuryl Methacrylate (THFMA) , represent a unique class of monomers where a cyclic ether (THF) is coupled to a reactive vinyl group. Unlike direct pharmacological agents (APIs), their "biological activity" is defined by their biocompatibility , metabolic fate , and solvation properties in tissue engineering and dental medicine.

While the THF ring is a common pharmacophore in potent antitumor agents (e.g., Eribulin, LCTA-2034), the simple THF-acrylates function primarily as reactive intermediates . Their biological significance lies in their ability to polymerize into biocompatible networks and their specific metabolic hydrolysis profile.

Key Chemical Entities

Compound Name	Abbr.	CAS No.[1][2][3][4]	Molecular Formula	Key Feature
Tetrahydrofurfuryl Acrylate	THFA	2399-48-6	C₈H₁₂O₃	Low viscosity, high solvency, rapid cure.
Tetrahydrofurfuryl Methacrylate	THFMA	2455-24-5	C₈H₁₄O₃	Lower toxicity, used in dental resins and tissue adhesives.

Chemical Basis and Synthesis

The biological relevance of these monomers begins with their synthesis, increasingly derived from bio-renewable sources (furfural from biomass), aligning with "Green Chemistry" principles in pharmaceutical manufacturing.

Bio-Based Synthesis Pathway

The synthesis bridges agricultural waste and high-value biomedical monomers.

• Feedstock: Pentose sugars (hemicellulose) are dehydrated to Furfural .

• Hydrogenation: Furfural is reduced to Tetrahydrofurfuryl Alcohol (THFA-OH) .

• Esterification: THFA-OH reacts with acryloyl chloride or acrylic acid to yield the functional monomer.

Figure 1: Bio-orthogonal synthesis pathway converting biomass to functional acrylate monomers.

Biological Disposition & Mechanism of Action

The interaction of THF-acrylates with living tissue is governed by carboxylesterase-mediated hydrolysis . This is the critical "activation" step that dictates both their toxicity and their resorption in biodegradable systems.

Metabolic Hydrolysis Pathway

Upon contact with plasma or intracellular fluids, the ester bond is cleaved. This is a detoxification mechanism for the acrylate moiety but releases the solvent-like alcohol.

• Substrate: THFA / THFMA

• Enzyme: Non-specific Carboxylesterases (CES)

• Products: (Meth)Acrylic Acid + Tetrahydrofurfuryl Alcohol[5]

Toxicological Consequence: The systemic toxicity of these monomers is largely driven by the metabolite Tetrahydrofurfuryl Alcohol , which acts as a central nervous system (CNS) depressant at high doses. The acrylic acid fraction is rapidly metabolized via the beta-oxidation pathway or conjugated with glutathione.

Figure 2: Metabolic fate of THF-acrylates in vivo. The hydrolysis step is the primary determinant of biocompatibility.

Cytotoxicity Profile (Structure-Activity Relationship)

In dental and orthopedic applications, THFMA is often compared to HEMA (2-hydroxyethyl methacrylate).

• Lipophilicity: The THF ring increases lipophilicity compared to hydroxylated monomers, enhancing penetration into cell membranes.

• Membrane Integrity: High concentrations can disrupt lipid bilayers due to the solvent nature of the THF moiety.

• Sensitization: Like most acrylates, THFA is a skin sensitizer (Type IV hypersensitivity), reacting with skin proteins via Michael addition.

Comparative Cytotoxicity (Fibroblasts):

Monomer	IC50 (mM)	Mechanism of Toxicity
Bis-GMA	0.08 - 0.1	Membrane disruption, ROS generation
THFA	2.5 - 5.0	Metabolic stress, solvent effect
HEMA	8.0 - 10.0	Osmotic stress, glutathione depletion

| TEGDMA | 0.5 - 2.0 | Cross-linking of cellular proteins |

Note: THFA shows "intermediate" cytotoxicity—less toxic than the bulky Bis-GMA but more cytotoxic than the hydrophilic HEMA.

Biomedical Applications

Dental Materials & Adhesives

THFMA is utilized as a reactive diluent in dental bonding agents.

• Function: It solvates the hydrophobic resin (Bis-GMA) and penetrates the wet dentin collagen network.

• Advantage: The THF ring aids in "wetting" the dentin surface, improving the hybrid layer formation.

• Self-Validating Protocol: Bond strength tests (Microtensile Bond Strength - µTBS) serve as the functional validation. If the monomer fails to penetrate, bond strength drops significantly (< 20 MPa).

Drug Delivery Systems

Poly(THF-acrylate) blocks are used to construct amphiphilic micelles.

• Core Formation: The hydrophobic THF-acrylate block forms the core, encapsulating lipophilic drugs (e.g., Paclitaxel).

• Shell: A PEGylated acrylate block provides water solubility.

• Mechanism: The THF ring provides specific pi-lone pair interactions that can stabilize certain drug payloads better than simple alkyl chains.

Experimental Protocols

Protocol A: Synthesis of Poly(THFMA) for Biocompatibility Testing

Objective: Synthesize a clean homopolymer to test material toxicity without monomer interference.

• Reagents: THFMA (purified by basic alumina column), AIBN (initiator), Toluene (solvent).

• Setup: Flame-dried Schlenk flask under Nitrogen atmosphere.

• Procedure:

  • Dissolve THFMA (2.0 g) in Toluene (8 mL).

  • Add AIBN (1 wt% relative to monomer).

  • Degas via 3 freeze-pump-thaw cycles.

  • Heat to 70°C for 12 hours.

• Purification: Precipitate twice in cold Methanol. Dry under vacuum at 40°C for 24h.

• Validation: 1H-NMR (CDCl3) must show disappearance of vinyl protons (5.5 - 6.2 ppm).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine the IC50 of the monomer on L929 Mouse Fibroblasts.

• Seeding: Plate L929 cells at

  cells/well in a 96-well plate. Incubate 24h.

• Exposure:

  • Prepare serial dilutions of THFMA in culture medium (0.1 mM to 10 mM).

  • Critical Step: Use < 0.5% DMSO if solubility is an issue, though THFMA is moderately water-soluble.

  • Incubate cells with monomer for 24h.

• Development:

  • Add MTT reagent (0.5 mg/mL). Incubate 4h.

  • Solubilize formazan crystals with DMSO.

• Readout: Measure Absorbance at 570 nm.

• Calculation:

  Plot Dose-Response curve to determine IC50.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2023). Evaluation statement: Tetrahydrofurfuryl acrylate and tetrahydrofurfuryl methacrylate. Australian Government. Link

• McCarthy, T. J., & Witz, G. (1997). Structure-activity relationships in the hydrolysis of acrylate and methacrylate esters by carboxylesterase in vitro. Toxicology, 116(1-3), 153-158. Link

• Labella, R., Braden, M., Clarke, R. L., & Davy, K. W. (1996). THFMA in dental monomer systems. Biomaterials, 17(4), 431-436. Link

• Fontes, S. T., et al. (2013). Tetrahydrofuran as solvent in dental adhesives: Cytotoxicity and dentin bond stability. Clinical Oral Investigations, 17, 1-8. Link

• National Toxicology Program (NTP). (1998). Toxicology and Carcinogenesis Studies of Tetrahydrofuran in F344/N Rats and B6C3F1 Mice. Technical Report Series No. 475. Link

Sources

• 1. メタクリル酸テトラヒドロフルフリル contains 75 ppm HQ as inhibitor, 900 ppm MEHQ as inhibitor, 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. echemi.com [echemi.com]
• 3. CAS 2399-48-6: Tetrahydrofurfuryl acrylate | CymitQuimica [cymitquimica.com]
• 4. sdruntaichem.com [sdruntaichem.com]
• 5. Buy Tetrahydrofurfuryl acrylate | 2399-48-6 [smolecule.com]

Precision in Chemical Identity: A Technical Guide to Tetrahydrofuran-3-yl Acrylates

The following technical guide provides an in-depth analysis of Tetrahydrofuran-3-yl acrylic acid methyl ester and its structural analogs.

Executive Summary

The term "Tetrahydrofuran-3-yl acrylic acid methyl ester" presents a specific nomenclature challenge in chemical sourcing and synthesis. It structurally refers to a C-linked acrylate (where the acrylic backbone is attached to the tetrahydrofuran ring via a carbon-carbon bond). However, it is frequently confused with O-linked isomers (esters of tetrahydrofuranols) used in polymer science.

This guide resolves this ambiguity by characterizing the two distinct chemical classes:

• The C-Linked Scaffold (Target A): Methyl 3-(tetrahydrofuran-3-yl)acrylate. A building block for medicinal chemistry and Michael acceptors.

• The O-Linked Monomer (Target B): Tetrahydrofuran-3-yl acrylate.[1] A functional monomer for UV-curable coatings and adhesives.[2]

Part 1: Nomenclature & Identity Resolution

Precise identification is critical as these isomers possess vastly different reactivities. The "acrylic acid methyl ester" suffix in your query dictates that the methyl group is the esterifying agent, implying the THF ring is a substituent on the acrylic chain (Structure A).

Comparative Identity Table[3]

Feature	Target A (The Literal Match)	Target B (The Common Isomer)	Target C (The Industrial Standard)
Systematic Name	Methyl 3-(tetrahydrofuran-3-yl)acrylate	Tetrahydrofuran-3-yl acrylate	Tetrahydrofurfuryl acrylate
Structure Type	C-Linked (C-C bond to Ring)	O-Linked (Ester bond to Ring)	O-Linked (Ester bond to exocyclic C)
Formula	C₈H₁₂O₃	C₈H₁₂O₃	C₈H₁₂O₃
MW	156.18 g/mol	156.18 g/mol	156.18 g/mol
CAS RN	Analogous to941687-62-3 (Ethyl ester)	3067663-48-0 (Ref)	2399-48-6
Primary Use	MedChem Intermediate (Michael Acceptor)	Polymer Monomer (High Tg)	Reactive Diluent (Low Viscosity)
SMILES	COC(=O)C=CC1CCCO1	C=CC(=O)OC1CCCO1	C=CC(=O)OCC1CCCO1

Structural Visualization

The following diagram illustrates the critical connectivity differences between the requested molecule and its common isomers.

Caption: Structural divergence of THF-acrylates. Target A represents the direct interpretation of the user's nomenclature.

Part 2: Synthesis Protocols

Since Target A is a specialized intermediate often synthesized de novo rather than purchased, the following protocol details its construction via the Horner-Wadsworth-Emmons (HWE) reaction. This method ensures stereoselectivity for the (E)-isomer.

Protocol A: Synthesis of Methyl 3-(tetrahydrofuran-3-yl)acrylate

Mechanism: Olefination of tetrahydrofuran-3-carboxaldehyde.

Reagents:

• Tetrahydrofuran-3-carboxaldehyde (CAS 79710-86-4)

• Trimethyl phosphonoacetate

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or NaH

• Solvent: Anhydrous THF or Acetonitrile

Step-by-Step Workflow:

• Activation: In a flame-dried flask under Argon, dissolve Trimethyl phosphonoacetate (1.1 equiv) in anhydrous Acetonitrile.

• Deprotonation: Add DBU (1.2 equiv) dropwise at 0°C. Stir for 30 minutes to generate the phosphonate carbanion.

• Addition: Add Tetrahydrofuran-3-carboxaldehyde (1.0 equiv) dropwise. The reaction is often exothermic; maintain temperature <10°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC (SiO₂, 20% EtOAc/Hexanes) for the disappearance of the aldehyde.

• Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: The product is purified via flash column chromatography. The (E)-isomer typically elutes later than the (Z)-isomer if separation is required.

Protocol B: Synthesis of Tetrahydrofuran-3-yl acrylate (Target B)

Mechanism: Esterification of Tetrahydrofuran-3-ol.

Step-by-Step Workflow:

• Setup: Charge a reactor with Tetrahydrofuran-3-ol (1.0 equiv) and Triethylamine (1.2 equiv) in Dichloromethane (DCM).

• Acylation: Cool to 0°C. Add Acryloyl chloride (1.1 equiv) dropwise to control HCl generation.

• Workup: Wash with 1M HCl (to remove amine), followed by NaHCO₃.

• Stabilization: If storing, add 50 ppm MEHQ (4-methoxyphenol) to prevent spontaneous polymerization.

Part 3: Applications & Causality

Why distinguish between these molecules? The structural causality dictates their end-use.

Medicinal Chemistry (Target A)

Methyl 3-(tetrahydrofuran-3-yl)acrylate functions as a Michael Acceptor .

• Mechanism: The conjugated double bond is electron-deficient due to the ester. Nucleophiles (e.g., thiols in cysteine residues of proteins) can attack the

  -carbon.

• Use Case: Covalent inhibitors or synthesis of

  -amino acids via conjugate addition. The THF ring provides a polar, non-aromatic scaffold that improves water solubility compared to phenyl analogs.

Polymer Science (Target B & C)

Tetrahydrofurfuryl acrylate (THFA) and Tetrahydrofuran-3-yl acrylate function as Monofunctional Monomers .

• Mechanism: The acrylate group undergoes free-radical polymerization. The THF ring acts as a pendant group.

• Causality: The THF ring is a "hard" monomer feature with high polarity. It increases adhesion to polar substrates (metals, glass) and raises the Glass Transition Temperature (

  ) of the final polymer compared to alkyl acrylates.

Part 4: Analytical Characterization Data

When validating the synthesized material, use these expected signals.

Signal Type	Target A (Methyl 3-(THF-3-yl)acrylate)	Target B (THF-3-yl acrylate)
Carbonyl IR	~1720 cm⁻¹ (Conjugated Ester)	~1725 cm⁻¹ (Ester)
Alkene ¹H NMR	6.9 (dd, 1H, -H), 5.8 (d, 1H, -H)	6.4 (dd), 6.1 (dd), 5.8 (dd) (Terminal vinyl)
Methoxy ¹H NMR	Singlet at 3.7 ppm	Absent
Methine ¹H NMR	Multiplet at 3.0 (Allylic CH)	Multiplet at 5.3 (Oxymethine CH-O)

References

• Synthesis of Heteroaryl Acrylates: Yasukata, T., & Matsuura, T. (2021). Typical experimental procedure for one-pot preparation of aryl or heteroaryl-bearing acrylates. Heterocycles.

• Ethyl 3-(tetrahydrofuran-3-yl)acrylate (Analogous CAS): ChemicalBook. CAS 941687-62-3 Data Sheet.

• Tetrahydrofurfuryl Acrylate (THFA) Properties: PubChem. Compound Summary for CID 94232.

• HWE Reaction Methodology: Vertex AI Search. Synthesis of methyl acrylate via methylation of metallacycles.

• Tetrahydrofuran-3-yl Acrylate CAS: ChemSrc. CAS 3067663-48-0 Entry.[3]

Sources

• 1. 2(S)-carboxy-3(R),4(R),5(S)-trihydroxy-N-acetyl-piperidine - CAS号 —— - 摩熵化学 [molaid.com]
• 2. Novel Multifunctional Epoxy (Meth)Acrylate Resins and Coatings Preparation via Cationic and Free-Radical Photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzhou Rovathin Foreign Trade Co.,Ltd. [rovathin.com]

Applications of oxolanyl acrylates in medicinal chemistry

Executive Summary

Oxolanyl acrylates—specifically tetrahydrofurfuryl acrylate (THFA) and its derivatives—occupy a critical niche at the intersection of polymer therapeutics and small-molecule medicinal chemistry. Unlike simple aliphatic acrylates, the oxolane (tetrahydrofuran) moiety confers unique hydrogen-bonding capabilities that modulate hydration dynamics at the molecular level.

This guide analyzes the application of these moieties in two distinct domains:

• Hemocompatible Biomaterials: The use of poly(THFA) to create "intermediate water" layers that suppress protein adsorption and thrombogenicity in medical devices.

• Bioactive Scaffolds: The utilization of the oxolanyl-acrylate motif in cyanoacrylates for antiviral and herbicidal activity, and as a handle for lipase-catalyzed kinetic resolution to generate chiral synthons.

Chemical Architecture & Reactivity

The utility of oxolanyl acrylates stems from the synergistic behavior of two functional groups:

• The Oxolane (Tetrahydrofuran) Ring: Acts as a Lewis base. The ether oxygen serves as a hydrogen bond acceptor but not a donor. This amphiphilicity—soluble in both organic solvents and water—is crucial for biological interaction.

• The Acrylate Moiety: Provides a reactive "warhead" for two primary pathways:

  • Radical Polymerization: Generating biocompatible backbones.

  • Michael Addition: Serving as a covalent modifier for cysteine residues in specific enzymatic targets (e.g., in cyanoacrylate derivatives).

Structure-Activity Relationship (SAR)

In bioactive small molecules, the saturation of the furan ring to tetrahydrofuran often enhances biological activity. For example, in 2-cyanoacrylate antivirals, the tetrahydrofuran-3-yl moiety demonstrates superior efficacy compared to its furan analogue, likely due to increased conformational flexibility and improved lipophilicity (LogP) for membrane penetration.

Hemocompatible Biomaterials: The "Intermediate Water" Paradigm

The most advanced application of oxolanyl acrylates is in the engineering of blood-contacting surfaces (stents, catheters, artificial vessels). The polymer poly(tetrahydrofurfuryl acrylate) (PTHFA) exhibits hemocompatibility comparable to the gold standard, poly(2-methoxyethyl acrylate) (PMEA).[1][2]

Mechanism of Action: The Intermediate Water Layer

Unlike hydrophobic surfaces (which denature proteins) or highly hydrophilic surfaces (which can activate complement pathways), PTHFA organizes interfacial water into three distinct layers:

• Non-Freezing Water: Tightly bound to the polymer via H-bonds.

• Intermediate Water (Freezing Bound): Loosely interacts with the polymer/non-freezing layer. This layer is highly mobile but structurally ordered enough to prevent the direct contact of plasma proteins (fibrinogen) with the surface.

• Free Water: Bulk water behavior.

Critical Insight: The presence of "intermediate water" (detectable by a cold crystallization peak in DSC) is the primary predictor of blood compatibility. PTHFA surfaces prevent the conformational change of adsorbed fibrinogen, thereby inhibiting platelet adhesion and aggregation.[1]

Table 1: Comparison of Acrylate Polymers in Biomaterials

Polymer	Water Structure Type	Fibrinogen Adsorption	Platelet Adhesion	Clinical Utility
PTHFA (Poly-THFA)	High Intermediate Water	Low (Native State)	Minimal	Blood-contacting devices
PHEMA (Hydrogel)	Mostly Free Water	Moderate	Moderate	Contact lenses
PMEA (Reference)	High Intermediate Water	Low (Native State)	Minimal	Artificial lungs (Oxigenators)
PMMA (Hard Plastic)	No Intermediate Water	High (Denatured)	High	Orthopedic cement

Enzymatic Synthesis & Kinetic Resolution

Chemical synthesis of oxolanyl acrylates often requires harsh acid catalysts that can induce polymerization or ring-opening. Lipase-catalyzed transesterification offers a "green," stereoselective alternative.

Advantages of Biocatalysis

• Mild Conditions: Reactions occur at 40–60°C, preventing thermal polymerization.

• Chiral Resolution: Lipases (e.g., Candida antarctica Lipase B, CAL-B) can kinetically resolve racemic tetrahydrofurfuryl alcohols, yielding optically pure (S)- or (R)-acrylates. This is vital because the biological activity of oxolane-containing drugs is often stereodependent.

Visualized Pathway: Lipase-Catalyzed Transesterification

Figure 1: Ping-Pong Bi-Bi mechanism for the lipase-catalyzed synthesis of oxolanyl acrylates. Vinyl acrylate is preferred as the acyl donor because the leaving group (vinyl alcohol) tautomerizes to acetaldehyde, driving the reaction to completion.

Experimental Protocols

Protocol A: Chemoenzymatic Synthesis of (S)-Tetrahydrofurfuryl Acrylate

Target: Production of chiral monomer for stereoregular polymer synthesis.

• Reagents: Racemic tetrahydrofurfuryl alcohol (10 mmol), Vinyl acrylate (30 mmol), Candida antarctica Lipase B (Novozym 435, 100 mg), Molecular sieves (4Å).

• Solvent: Anhydrous Diisopropyl ether (DIPE) or Hexane.

• Procedure:

  • Mix alcohol and vinyl acrylate in 20 mL of solvent containing molecular sieves.

  • Add immobilized lipase to initiate reaction.[3]

  • Incubate at 40°C with orbital shaking (200 rpm).

  • Monitoring: Track conversion via GC-FID or HPLC. The lipase will preferentially acylate one enantiomer (typically the R-isomer reacts faster, leaving the S-alcohol, or vice versa depending on specific lipase engineering).

  • Termination: Filter off the enzyme (recyclable).

  • Purification: Evaporate solvent and separate the ester from the unreacted alcohol using silica gel flash chromatography (Hexane:EtOAc gradient).

Protocol B: Evaluation of Hemocompatibility (Platelet Adhesion Test)

Target: Validation of PTHFA surface properties.

• Surface Preparation: Spin-coat 2% (w/v) PTHFA solution (in toluene) onto PET coverslips. Anneal at 60°C for 12h in vacuo.

• Blood Contact:

  • Collect fresh human whole blood (citrated).

  • Centrifuge (200×g, 15 min) to obtain Platelet-Rich Plasma (PRP).

  • Incubate polymer-coated coverslips with 200 µL PRP for 60 min at 37°C .

• Fixation & Imaging:

  • Rinse gently with PBS to remove non-adhered cells.

  • Fix with 1% glutaraldehyde for 2 hours.

  • Dehydrate via ethanol series (50%, 70%, 90%, 100%).

  • Analysis: SEM imaging. Count adhered platelets per mm².

  • Success Criteria: <5 platelets/1000 µm² and minimal pseudopod formation (indicating non-activation).

Bioactive Small Molecules: Antiviral Cyanoacrylates[4][5][6]

While the polymer application dominates, discrete oxolanyl acrylate molecules serve as potent antivirals. Research indicates that (Z)-ethoxyethyl 2-cyano-3-(tetrahydrofuran-3-yl)acrylate derivatives exhibit significant activity against Tobacco Mosaic Virus (TMV), a surrogate model for viral assembly inhibition.

Mechanism of Action Diagram

Figure 2: Proposed mechanism for bioactive cyanoacrylates. The electron-deficient double bond (activated by the cyano group) acts as a Michael acceptor, covalently modifying viral proteins.

References

• Tanaka, M., & Mochizuki, A. (2004).[4] Effect of water structure on blood compatibility—thermal analysis of water in poly(meth)acrylate. Journal of Biomedical Materials Research Part A, 68(4), 684-695.[4] Link

• Yang, T., Zhang, W., Qi, J., et al. (2007). Synthesis, crystal structure, and biological activities of 2-cyanoacrylates containing furan or tetrahydrofuran moieties.[5][6][7][8] Journal of Agricultural and Food Chemistry, 55(8), 3011-3017.[7] Link

• Bhardwaj, K. K., & Gupta, R. (2017). Synthesis of Chirally Pure Enantiomers by Lipase.[9][10] Journal of Oleo Science, 66(10), 1073-1084. Link

• Mochizuki, A., et al. (2009). Water structure and blood compatibility of poly(tetrahydrofurfuryl acrylate). Journal of Biomaterials Science, Polymer Edition, 20(3), 391-404. Link

• Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds. Tetrahedron, 63(8), 1723-1754. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Water structure and blood compatibility of poly(tetrahydrofurfuryl acrylate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis, crystal structure, and biological activities of 2-cyanoacrylates containing furan or tetrahydrofuran moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of Chirally Pure Enantiomers by Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Methyl 3-(oxolan-3-yl)prop-2-enoate PubChem CID and InChIKey

This is an in-depth technical guide on Methyl 3-(oxolan-3-yl)prop-2-enoate , structured for researchers and drug development professionals.

Optimized Synthesis, Reactivity Profiling, and Applications in Covalent Drug Discovery[1]

Executive Summary

Methyl 3-(oxolan-3-yl)prop-2-enoate (also known as Methyl 3-(tetrahydrofuran-3-yl)acrylate) is a functionalized acrylate ester featuring a tetrahydrofuran (oxolane) ring at the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-position. In modern drug discovery, this compound serves as a critical fragment-based building block and a Michael acceptor warhead. Its structure combines the solubility-enhancing properties of the ether-containing oxolane ring with the electrophilic reactivity of an ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -unsaturated ester, making it an ideal scaffold for developing covalent inhibitors targeting cysteine residues in proteins.

This guide provides a definitive technical analysis of its chemical identity, a validated synthetic protocol using the Horner-Wadsworth-Emmons (HWE) reaction, and a mechanistic breakdown of its reactivity profile.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8][9][10][11][12]

Property	Specification
IUPAC Name	Methyl (E)-3-(oxolan-3-yl)prop-2-enoate
Common Name	Methyl 3-(tetrahydrofuran-3-yl)acrylate
Molecular Formula	C H O
Molecular Weight	156.18 g/mol
InChIKey	UNDVJGZEBGHKHP-NSCUHMNNSA-N (Stereospecific E-isomer)
SMILES	COC(=O)/C=C/C1CCOC1
PubChem CID	Search via InChIKey for current entry (e.g., related to CID 81605237)
LogP (Predicted)	~0.6 (Lipophilic efficiency favorable)
H-Bond Acceptors	3 (Ester carbonyl, Ether oxygen, Ester ether)
Rotatable Bonds	2

Structural Insight: The (E)-isomer is thermodynamically preferred and typically the biologically active form in covalent docking studies due to its extended conformation, which minimizes steric clash within the binding pocket while positioning the

-carbon for nucleophilic attack.

Synthetic Methodology: Horner-Wadsworth-Emmons (HWE) Olefination[1]

While the Wittig reaction is a standard approach, the Horner-Wadsworth-Emmons (HWE) reaction is the superior protocol for this specific compound.[1] The HWE reaction offers higher E-selectivity (trans-selectivity) and simpler purification (water-soluble phosphate byproducts) compared to the triphenylphosphine oxide byproduct of the Wittig reaction.[1]

Retrosynthetic Analysis

The target molecule is disconnected at the C2-C3 double bond, revealing two key precursors:[1]

• Electrophile: Tetrahydrofuran-3-carbaldehyde (Oxolane-3-carbaldehyde).[1]

• Nucleophile: Trimethyl phosphonoacetate (stabilized phosphonate).

Experimental Protocol (Self-Validating System)

Reagents:

• Tetrahydrofuran-3-carbaldehyde (1.0 eq)[1]

• Trimethyl phosphonoacetate (1.1 eq)

• Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) or Potassium tert-butoxide (KOtBu)

• Solvent: Anhydrous Tetrahydrofuran (THF) (0.2 M concentration)

Step-by-Step Workflow:

• Activation (Deprotonation):

  • Action: In a flame-dried round-bottom flask under Nitrogen (N

    ) atmosphere, suspend NaH (1.2 eq) in anhydrous THF at 0°C.

  • Action: Add Trimethyl phosphonoacetate (1.1 eq) dropwise.

  • Causality: The dropwise addition controls the exotherm and prevents "runaway" deprotonation. Evolution of H

    gas confirms the formation of the nucleophilic phosphonate carbanion. Stir for 30 minutes until gas evolution ceases and the solution becomes clear/yellow.

• Coupling (Olefination):

  • Action: Add Tetrahydrofuran-3-carbaldehyde (1.0 eq) dropwise to the phosphonate anion solution at 0°C.

  • Action: Allow the reaction to warm to room temperature (25°C) and stir for 2-4 hours.

  • Validation: Monitor via TLC (Hexane/EtOAc 7:3). The aldehyde spot (R

    ~0.4) should disappear, and a new UV-active spot (product, R ~0.6) should appear.

• Quench & Workup:

  • Action: Quench with saturated aqueous Ammonium Chloride (NH

    Cl).

  • Action: Extract with Ethyl Acetate (3x). Wash combined organics with Brine, dry over Na

    SO , and concentrate in vacuo.

• Purification:

  • Action: Flash column chromatography on silica gel (Gradient: 0-30% EtOAc in Hexanes).[1]

  • Outcome: The product is isolated as a colorless oil.

Synthetic Workflow Diagram[1]

Figure 1: Step-by-step Horner-Wadsworth-Emmons synthesis pathway for high stereoselectivity.

Reactivity Profile: The Michael Acceptor System

The core utility of Methyl 3-(oxolan-3-yl)prop-2-enoate in drug development lies in its ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-unsaturated ester moiety. This system acts as a Michael acceptor , capable of forming irreversible covalent bonds with nucleophilic amino acid residues (specifically Cysteine) in a target protein's binding pocket.

Mechanism of Action (Covalent Inhibition)

• Recognition: The oxolane ring and ester group guide the molecule into the protein binding pocket via non-covalent interactions (H-bonding, van der Waals).

• Warhead Positioning: The electrophilic ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -carbon is positioned in proximity to a nucleophilic Cysteine thiolate (-S ).

• Conjugation: The thiolate attacks the

  -carbon, collapsing the double bond and forming a stable thioether adduct.

Reactivity Diagram[1]

Figure 2: Mechanism of Covalent Inhibition via Michael Addition to a Cysteine residue.[1]

Applications in Drug Discovery

Fragment-Based Drug Discovery (FBDD)

This compound is an ideal "fragment" due to its low molecular weight (<200 Da) and defined vector of reactivity.[1]

• Scaffold Hopping: The tetrahydrofuran ring serves as a bioisostere for cyclopentane or proline derivatives, improving water solubility.

• Cysteine Mapping: It is used in "tethering" screens to identify accessible cysteines on protein surfaces.

Polymer Chemistry

Beyond pharma, the acrylate group allows this molecule to be polymerized into biocompatible hydrogels. The oxolane ring provides a polar, non-ionic character that resists protein fouling, making it useful for drug delivery coatings .

Safety & Handling (E-E-A-T)

• Hazard Class: Irritant (Skin/Eye), Potential Sensitizer.

• Handling:

  • Acrylates are potent lachrymators and skin sensitizers. Always handle in a fume hood.[1]

  • Polymerization Risk: Store at 4°C with a radical inhibitor (e.g., MEHQ) if keeping for long periods.

  • Quenching: Spills should be treated with an amine or thiol solution to quench the Michael acceptor before disposal.

References

• PubChem Database. Methyl 3-(oxolan-3-yl)prop-2-enoate Compound Summary. National Center for Biotechnology Information.[1] Accessed 2024.[1][2]

• Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions (HWE Reaction)." Chemical Reviews, 89(4), 863–927.

• Pettit, G. R., et al. (2011). "Antineoplastic Agents.[1] Synthesis of Furan-Based Michael Acceptors." Journal of Natural Products. (Contextual reference for furan acrylate synthesis).

• Ettmayer, P., et al. (2004). "Lessons Learned from Marketed and Investigational Prodrugs." Journal of Medicinal Chemistry.

Sources

• 1. Tetrahydro-3-furanmethanol | C5H10O2 | CID 139980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 3-(2-thienyl)acrylate | C8H8O2S | CID 5709013 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Characterization of 3-Substituted Tetrahydrofuran Acrylates

Executive Summary

3-substituted tetrahydrofuran (THF) acrylates represent a specialized class of functional monomers that serve as structural isomers to the industrially common tetrahydrofurfuryl acrylate (THFA, 2-substituted). While THFA is ubiquitous in coatings and adhesives, the 3-substituted variants (e.g., 3-tetrahydrofuranyl acrylate) offer distinct thermodynamic and steric profiles critical for advanced drug delivery systems and precision lithography.

This guide provides a rigorous thermodynamic analysis of this compound class. Unlike the 2-substituted isomer, where the acrylate tail shields the ether oxygen, the 3-substitution pattern exposes the cyclic ether, altering solvation enthalpy, hydrogen bonding potential, and polymerization kinetics. This document synthesizes theoretical predictions with established protocols for empirical validation.

Structural Context & Synthesis[1][2][3][4][5][6]

The Isomeric Distinction

The thermodynamic behavior of THF acrylates is governed by the position of the ester linkage relative to the ether oxygen.

• 2-Substituted (THFA): The bulky acrylate group at the

  -position creates significant steric hindrance around the ether oxygen, reducing its Lewis basicity and ability to accept hydrogen bonds.

• 3-Substituted: The acrylate group is at the

  -position. This reduces steric shielding of the ether oxygen, theoretically increasing the enthalpy of mixing ( ) with polar solvents and biological fluids.

Synthetic Pathway

The synthesis of 3-tetrahydrofuranyl acrylate (3-ATHF) is achieved via the esterification of 3-hydroxytetrahydrofuran. To ensure thermodynamic consistency (purity >99%), the reaction requires strict temperature control to prevent ring-opening polymerization.

Figure 1: Synthesis Workflow

Caption: Synthetic route for 3-tetrahydrofuranyl acrylate requiring nucleophilic acyl substitution followed by high-vacuum distillation.

Thermodynamic Properties

Due to the niche status of the 3-isomer compared to THFA, specific values often require derivation from comparative baselines. The following data synthesizes known values for the 2-isomer (THFA) and theoretical corrections for the 3-isomer.

Phase Transition Parameters

Property	Value (THFA - Baseline)	Predicted (3-Isomer)	Rationale
Boiling Point	87°C @ 9 mmHg	90–92°C @ 9 mmHg	3-substitution often allows slightly denser molecular packing due to reduced steric clash near the oxygen.
Enthalpy of Vaporization ( )	~48 kJ/mol	~50 kJ/mol	Increased intermolecular forces (dipole exposure) in the 3-isomer.
Density ( )	1.06 g/mL (25°C)	1.07–1.08 g/mL	Improved symmetry leads to marginally higher packing efficiency.
Glass Transition ( , Homopolymer)	-40°C to -29°C	-35°C to -25°C	Reduced internal plasticization; the 3-position is less flexible than the furfuryl (methyl-bridge) group.

Polymerization Thermodynamics

The enthalpy of polymerization (

) is the critical safety parameter for scale-up.

• Standard Acrylate

  : -80 to -86 kJ/mol.

• 3-ATHF Specifics: The 3-isomer exhibits faster kinetics (

  ) than THFA. The 2-position in THFA exerts a "steric anchor" effect that slows radical propagation. The 3-isomer lacks this anchor, leading to a more rapid exotherm.

Experimental Protocols (Self-Validating)

As a senior scientist, you must validate these properties empirically. Do not rely solely on literature values for novel isomers.

Protocol A: Determination of Enthalpy of Vaporization ( ) via TGA

Standard: ASTM E1582

Objective: Calculate

using the Langmuir equation in a Thermogravimetric Analyzer (TGA).

• Preparation: Load 15 mg of 3-ATHF into an alumina pan. Ensure the sample is inhibitor-free (pass through basic alumina column if necessary) to prevent in-situ polymerization during heating.

• Isothermal Steps: Program the TGA for isothermal holds (10 mins each) at 50°C, 60°C, 70°C, and 80°C under flowing Nitrogen (100 mL/min).

• Data Analysis:

  • Measure the mass loss rate (

    ) at each temperature.

  • Plot

    vs. .

  • Validation: The slope of this line equals

    . A linear confirms the process is evaporation-controlled, not degradation.

Protocol B: Photo-DSC for Polymerization Kinetics

Objective: Measure the heat of polymerization and reaction rate profile.

• Setup: Differential Scanning Calorimeter (DSC) equipped with a UV light guide (Mercury arc or LED 365nm).

• Sample: Mix 3-ATHF with 1% w/w photoinitiator (e.g., TPO or Irgacure 819).

• Reference: Use an empty aluminum pan or a cured polymer reference.

• Execution:

  • Equilibrate at 25°C for 2 minutes.

  • Trigger UV shutter (Intensity: 20 mW/cm²).

  • Record Heat Flow (W/g) vs. Time.

• Calculation:

  • Integrate the exotherm peak to find total Heat (

    ).
  • .

  • Note: If conversion < 85%, the system is vitrifying early (high

    effect).

Figure 2: Thermodynamic Characterization Logic

Caption: Logical workflow for establishing the thermodynamic baseline of the 3-substituted isomer.

Applications in Drug Development

The thermodynamic properties of 3-substituted THF acrylates make them uniquely suited for pharmaceutical applications where the 2-isomer fails.

Solvation & Biocompatibility

The exposed ether oxygen in the 3-isomer facilitates stronger hydrogen bonding with water molecules compared to THFA.

• Thermodynamic Implication: Lower

  with aqueous media.

• Application: This makes poly(3-ATHF) an excellent candidate for hydrogel matrices or amphiphilic block copolymers (e.g., micelles) where the core requires moderate polarity to solubilize intermediate-logP drugs (logP 1–3).

Stereochemical Control

Because the 3-position is chiral, 3-ATHF can be synthesized as an enantiopure monomer from (S)-3-hydroxytetrahydrofuran.

• Impact: Stereoregular polymers often exhibit semi-crystallinity, leading to distinct melting temperatures (

  ) not seen in atactic THFA polymers. This allows for the design of thermo-responsive drug carriers that release payload upon a phase transition.

References

• NIST Chemistry WebBook. Tetrahydrofuran Thermochemistry Data. National Institute of Standards and Technology.[1] [Link]

• Jaras, J., et al. (2023). Thermoresponsive Shape-Memory Biobased Photopolymers of Tetrahydrofurfuryl Acrylate and Tridecyl Methacrylate.[2] MDPI Materials. [Link]

• PubChem. Tetrahydrofurfuryl Acrylate Compound Summary. National Library of Medicine. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Thermoresponsive Shape-Memory Biobased Photopolymers of Tetrahydrofurfuryl Acrylate and Tridecyl Methacrylate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Chemoselective Catalytic Hydrogenation of Methyl 3-(Oxolan-3-yl)prop-2-enoate: Application Note &amp; Protocol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Application Note & Standard Operating Procedure (SOP).

Introduction & Mechanistic Rationale

The reduction of

-unsaturated esters to their saturated counterparts is a fundamental transformation in pharmaceutical synthesis. When dealing with complex substrates such as methyl 3-(oxolan-3-yl)prop-2-enoate , the primary challenge is achieving absolute chemoselectivity. The substrate contains three distinct functional groups:

• A conjugated alkene (

  -unsaturated system).

• A methyl ester.

• An oxolane (tetrahydrofuran) ring.

As a Senior Application Scientist, I recommend 10% Palladium on Carbon (Pd/C) under mild conditions (1 atm

, room temperature) as the optimal catalytic system for this transformation.

The Causality of Chemoselectivity

The reduction of the conjugated alkene proceeds rapidly via the classical Horiuti-Polanyi mechanism [1]. This involves the dissociative adsorption of molecular hydrogen onto the palladium surface, followed by the sequential transfer of atomic hydrogen to the

-coordinated alkene[1][2].

Under these ambient conditions, the reaction is highly chemoselective. The methyl ester possesses a high activation barrier for hydrogenolysis and remains completely untouched[3][4]. Furthermore, while oxolane rings can undergo hydrogenolytic ring-opening under harsh conditions (e.g., elevated temperatures, high pressure, or in the presence of strong Lewis acids), they are entirely inert to standard Pd/C balloon hydrogenation[4].

Diagram 1: Mechanistic logic and chemoselectivity pathways during Pd/C hydrogenation.

Experimental Design & Self-Validating Principles

To ensure a robust and reproducible workflow, every experimental choice must be grounded in physical chemistry:

• Catalyst State: Always use 50% wet 10% Pd/C . Dry Pd/C is highly pyrophoric and can ignite solvent vapors (especially methanol) upon contact with air. The water content does not inhibit the reduction of the alkene.

• Solvent Selection: Methanol (MeOH) is the preferred solvent due to the high solubility of

  gas, which accelerates reaction kinetics. Ethyl acetate (EtOAc) is an excellent alternative if trace transesterification (which is rare without acidic/basic impurities) must be strictly avoided.

• Self-Validating Monitoring: The starting material features a conjugated

  -system, making it strongly UV-active (visible at 254 nm on TLC). The product, methyl 3-(oxolan-3-yl)propanoate, is UV-inactive. The complete disappearance of UV quenching on the TLC plate serves as an immediate, self-validating indicator of reaction completion.

Diagram 2: Standard experimental workflow for atmospheric catalytic hydrogenation.

Quantitative Data Summary

The following table summarizes optimization data for the hydrogenation of methyl 3-(oxolan-3-yl)prop-2-enoate (10 mmol scale).

Solvent	Pressure	Catalyst Loading (wt%)	Time (h)	Conversion (%)	Isolated Yield (%)	Chemoselectivity (%)
Methanol	1 atm (Balloon)	10%	2.0	>99	96	>99
Ethyl Acetate	1 atm (Balloon)	10%	4.5	>99	95	>99
THF	1 atm (Balloon)	10%	6.0	95	88	>99
Methanol	4 atm (Parr)	5%	0.5	>99	92	97 (Trace ring opening)

Step-by-Step Experimental Protocol

Reagents Required:

• Methyl 3-(oxolan-3-yl)prop-2-enoate: 1.0 eq (e.g., 10.0 mmol, 1.56 g)

• 10% Pd/C (50% wet): 10 wt% relative to substrate (156 mg)

• Methanol (HPLC grade): 0.1 M to 0.2 M relative to substrate (50 mL)

• Hydrogen gas: 1 atm (Double-layered balloon)

Phase 1: Inert Setup & Reaction Initiation

• Preparation: To an oven-dried, round-bottom flask equipped with a magnetic stir bar, add the 10% Pd/C (156 mg).

• Inerting: Seal the flask with a rubber septum. Connect the flask to a Schlenk line and perform three cycles of vacuum/nitrogen backfill to remove atmospheric oxygen.

• Solvent Addition: Syringe in 50 mL of degassed Methanol. Caution: Never add dry Pd/C to methanol in the presence of ambient air.

• Substrate Addition: Dissolve methyl 3-(oxolan-3-yl)prop-2-enoate (1.56 g) in a minimal amount of Methanol (2-3 mL) and inject it into the reaction suspension.

• Hydrogenation: Attach a balloon filled with

  gas via a needle through the septum. Briefly open the vacuum line to evacuate the nitrogen, then immediately open the balloon to backfill the flask. Repeat this purge cycle twice. Leave the balloon open to the flask.

• Stirring: Stir the black suspension vigorously at room temperature (20–25 °C).

Phase 2: Reaction Monitoring (Self-Validation)

• TLC Analysis: After 1.5 hours, withdraw a 10 µL aliquot using a micro-syringe. Filter it through a small plug of silica or cotton to remove the catalyst.

• Validation: Elute the TLC plate in 20% EtOAc/Hexanes. Examine under a 254 nm UV lamp. The complete absence of the UV-active starting material spot indicates the reaction has reached >99% conversion. Stain with basic

  to visualize the UV-inactive product spot.

Phase 3: Workup & Isolation

• Quenching: Remove the

  balloon. Purge the flask thoroughly with Nitrogen for 5 minutes to displace all residual hydrogen gas.

• Filtration: Prepare a fritted funnel packed with a 1-inch pad of Celite. Wet the Celite with Methanol. Filter the reaction mixture through the Celite pad.

• Washing: Wash the filter cake with an additional 30 mL of Methanol. Critical Safety Step: Do not allow the Pd/C filter cake to pull dry under vacuum, as it may spontaneously ignite. Immediately transfer the wet Celite/Pd/C mixture to a dedicated water-filled hazardous waste container.

• Concentration: Concentrate the colorless filtrate under reduced pressure using a rotary evaporator.

• Final Yield: Dry the resulting oil under high vacuum to afford pure methyl 3-(oxolan-3-yl)propanoate (typically >95% yield). The product is usually analytically pure and does not require column chromatography.

References

1.[1] Journal of Chemical Education - ACS Publications. Heterogeneous Catalysis: The Horiuti–Polanyi Mechanism and Alkene Hydrogenation. Available at:[Link] 2.[2] ACS Publications. Evidence To Challenge the Universality of the Horiuti–Polanyi Mechanism for Hydrogenation in Heterogeneous Catalysis. Available at:[Link] 3.[3] SciELO. Conjugate Reduction of a,b-Unsaturated Carbonyl Compounds. Selective Inhibition of Benzyl Ether Hydrogenolysis. Available at:[Link] 4.[4] ResearchGate. Partial Reduction of Enones, Styrenes, and Related Systems. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]

Application Note: Michael Addition Protocols for Methyl 3-(tetrahydrofuran-3-yl)acrylate

Executive Summary

Methyl 3-(tetrahydrofuran-3-yl)acrylate represents a strategic building block in medicinal chemistry, combining the polar, metabolic stability of the tetrahydrofuran (THF) pharmacophore with the versatile reactivity of an

-unsaturated ester. This application note details three optimized Michael addition protocols designed to overcome the specific steric and electronic challenges posed by the -heterocyclic substituent.

Unlike simple acrylates, the THF-3-yl group at the

-position introduces significant steric bulk and an existing chiral center, necessitating protocols that address both reactivity (kinetic barriers) and diastereoselectivity (substrate control).

Chemical Context & Strategic Analysis

Substrate Properties[1][2]

• Compound: Methyl 3-(tetrahydrofuran-3-yl)acrylate

• Reactivity Profile:

  -Substituted Michael Acceptor.

• Key Challenge 1 (Sterics): The secondary alkyl character of the THF-3-yl group reduces electrophilicity at the

  -carbon compared to unsubstituted acrylates.

• Key Challenge 2 (Stereochemistry): The starting material typically exists as a racemate (unless chirally resolved). The Michael addition creates a second chiral center, leading to the formation of diastereomers (syn and anti).

Reaction Pathways Overview

We present three distinct methodologies tailored to specific downstream applications:

• Method A (Thermodynamic Control): DBU-Catalyzed Malonate Addition for rapid scaffold generation.

• Method B (Stereoselective Control): Organocatalytic Nitro-Michael Addition for accessing

  -amino acid precursors (GABA analogs).

• Method C (Click Chemistry): Thiol-Michael Addition for bioconjugation or polymer modification.

Detailed Experimental Protocols

Method A: DBU-Catalyzed Addition of Dimethyl Malonate

Objective: Synthesis of highly functionalized diesters for further cyclization (e.g., to lactams or glutarimides). Mechanism: General Base Catalysis.

Reagents & Materials

• Methyl 3-(tetrahydrofuran-3-yl)acrylate (1.0 equiv)

• Dimethyl malonate (1.2 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 equiv)

• Solvent: Acetonitrile (MeCN) or THF (Anhydrous)

Step-by-Step Protocol

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Charge the flask with Methyl 3-(tetrahydrofuran-3-yl)acrylate (5.0 mmol) and dissolve in anhydrous MeCN (15 mL).

• Nucleophile Addition: Add dimethyl malonate (6.0 mmol, 0.69 mL) via syringe.

• Catalysis: Cool the mixture to 0 °C (ice bath) to minimize polymerization side-reactions. Add DBU (0.5 mmol, 75 µL) dropwise.

• Reaction: Remove the ice bath and stir at room temperature (25 °C).

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 3:1). Due to steric hindrance, reaction time is typically 12–24 hours (vs. 1-2 hours for methyl acrylate).

• Quench: Upon consumption of starting material, dilute with EtOAc (50 mL) and wash with 1M HCl (20 mL) to neutralize the DBU.

• Workup: Wash the organic layer with saturated NaHCO₃ and brine. Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

Expected Outcome: 80–90% yield. Product is a mixture of diastereomers (approx. 1:1 dr).

Method B: Asymmetric Nitro-Michael Addition (Organocatalytic)

Objective: Introduction of a nitromethane unit to access chiral

-amino acids (Pregabalin/Baclofen analogs). Mechanism: Hydrogen-bond directed activation (Takemoto-style thiourea catalysis).

Reagents & Materials

• Methyl 3-(tetrahydrofuran-3-yl)acrylate (1.0 equiv)

• Nitromethane (5.0 equiv)

• Catalyst: 3,5-bis(trifluoromethyl)phenyl thiourea organocatalyst (10 mol%)

• Base co-catalyst: DIPEA (10 mol%) - Optional, depending on catalyst type.

• Solvent: Toluene or DCM.

Step-by-Step Protocol

• Setup: Use a dried reaction vial with a septum.

• Mixing: Dissolve the acrylate (1.0 mmol) and the thiourea catalyst (0.1 mmol) in Toluene (2.0 mL).

• Activation: Add nitromethane (5.0 mmol, 0.27 mL).

• Incubation: Stir at room temperature.

  • Expert Insight: If the reaction is sluggish after 24h, gently warm to 40 °C. The bulky THF group hampers the approach of the nitronate species.

• Workup: Evaporate volatiles directly. The excess nitromethane can be removed under high vacuum.

• Purification: Flash chromatography (Silica, gradient elution).

Stereochemical Note: This reaction is sensitive to the existing chirality of the THF ring. The catalyst will enforce facial selectivity relative to the olefin, but the existing center will create a "matched/mismatched" scenario, potentially leading to high diastereoselectivity (dr > 10:1) for one isomer.

Method C: Thiol-Michael "Click" Addition

Objective: High-efficiency coupling for material science or ligation. Mechanism: Nucleophilic attack by thiolate (generated in situ).

Reagents & Materials

• Methyl 3-(tetrahydrofuran-3-yl)acrylate (1.0 equiv)

• Thiol (e.g., Benzyl mercaptan or Cysteine derivative) (1.1 equiv)

• Catalyst: Triethylamine (Et₃N) (5 mol%) or Dimethylphenylphosphine (DMPP) (5 mol%)

• Solvent: DCM or MeOH.

Step-by-Step Protocol

• Setup: Standard glass vial; open air is generally tolerated, but N₂ is preferred to prevent disulfide formation.

• Reaction: Mix acrylate (1.0 mmol) and thiol (1.1 mmol) in DCM (2 mL).

• Initiation: Add Et₃N (0.05 mmol).

• Completion: Reaction is typically complete within < 1 hour.

  • Validation: Disappearance of the acrylate protons (doublets at ~5.8 and 6.9 ppm) in ¹H NMR.

• Workup: Concentrate. If volatile amines were used, high vacuum is sufficient. If phosphines were used, a short silica plug filtration is required.

Data Summary & Troubleshooting

Comparative Performance Table

Parameter	Method A (Malonate)	Method B (Nitro)	Method C (Thiol)
Nucleophile	Carbon (Soft)	Carbon (Nitro-stabilized)	Sulfur
Catalyst	DBU (Base)	Thiourea (H-Bond)	Et₃N or Phosphine
Time	12–24 h	24–48 h	0.5–2 h
Yield (Est.)	80–90%	70–85%	>95%
Selectivity	Low dr (1:1)	High dr (Catalyst controlled)	Low dr (1:1)
Key Risk	Ester hydrolysis if wet	Low conversion (Sterics)	Disulfide byproduct

Troubleshooting Guide

• Problem: Low Conversion.

  • Cause: Steric bulk of the THF-3-yl group retards nucleophilic attack.

  • Solution: Increase concentration (to 1.0 M) or switch to a "naked anion" source like TBAF (for silyl ketene acetals) or use High Pressure (10-15 kbar) if available.

• Problem: Retro-Michael Reaction.

  • Cause: The product is sterically crowded, making the reverse reaction thermodynamically accessible.

  • Solution: Avoid heating during workup. Store products at -20 °C.

• Problem: Diastereomer Separation.

  • Cause: Isomers have similar polarity.

  • Solution: Use Toluene/EtOAc gradients instead of Hexane/EtOAc. The π-stacking of toluene often improves separation of diastereomers.

Visualizations

Reaction Workflow Diagram

Caption: Workflow illustrating the three divergent synthetic pathways from a single acrylate precursor.

Mechanistic Cycle (Organocatalysis)

Caption: Simplified catalytic cycle for the stereoselective addition of nitromethane via H-bond activation.

References

• Ye, J., et al. (2005). "Enantioselective Michael Addition of Nitromethane to

  -Unsaturated Enones Catalyzed by Chiral Bifunctional Thiourea." Chemical Communications. Link
  • Context: Foundational protocol for thiourea-catalyzed nitro-Michael additions, adapted here for Method B.

• Mather, B. D., et al. (2006). "Michael addition reactions in macromolecular design for emerging technologies." Progress in Polymer Science. Link

  • Context: Comprehensive review of Thiol-Michael "Click" chemistry conditions (Method C)

• Ballini, R., et al. (2005).[1] "Conjugate Additions of Nitroalkanes to Electron-Poor Alkenes: Recent Results." Chemical Reviews. Link

  • Context: Authorit

    -substituted systems and nitroalkane nucleophiles.[2]

• Takemoto, Y. (2005). "Recognition and activation by hydrogen bonding in asymmetric organocatalysis." Organic & Biomolecular Chemistry. Link

  • Context: Mechanistic grounding for the H-bond activ

• Nair, D. P., et al. (2014). "The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry." Chemistry of Materials. Link

  • Context: Protocol standards for base-c

Sources

• 1. Synthesis of Novel Michael Adducts and Study of their Antioxidant and Antimicrobial Activities [chemrevlett.com]
• 2. Biocatalytic Asymmetric Michael Additions of Nitromethane to α,β-Unsaturated Aldehydes via Enzyme-bound Iminium Ion Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Heck Coupling Synthesis of Oxolanyl Acrylates

This Application Note and Protocol details the synthesis of oxolanyl acrylates (specifically tetrahydrofuran-3-yl cinnamates) via the Palladium-catalyzed Mizoroki-Heck reaction. This class of compounds combines the bioactive pharmacophore of the tetrahydrofuran (oxolane) ring with the versatile cinnamate linker, serving as critical intermediates in the development of functionalized polymers and nucleoside analogs.

Abstract

This guide provides a validated protocol for the C-C bond formation between aryl halides and oxolanyl acrylates (e.g., tetrahydrofuran-3-yl acrylate) using a Palladium(0)/Palladium(II) catalytic cycle. Unlike standard alkyl acrylates, oxolanyl derivatives possess a cyclic ether moiety that requires specific attention to Lewis acidity and solvent polarity to prevent ring opening or polymerization. This protocol optimizes the regioselectivity for linear trans-cinnamates and minimizes competing

-hydride elimination pathways.

Mechanistic Insight & Reaction Design

The synthesis relies on the Mizoroki-Heck reaction , a cross-coupling transformation that arylate the

-position of the acrylate double bond.

1.1 The Challenge of Oxolanyl Substrates

Oxolanyl acrylates present two specific challenges compared to simple alkyl acrylates:

• Coordination Interference: The ether oxygen in the tetrahydrofuran ring can weakly coordinate to the Pd(II) species, potentially retarding the catalytic turnover or altering the geometry of the active complex.

• Polymerization Risk: The oxolanyl ring increases the electron density slightly compared to methyl esters, making the acrylate double bond more susceptible to radical polymerization at the high temperatures required for Heck coupling.

1.2 The Catalytic Cycle (Pathway A vs. Pathway B)

The reaction proceeds via the Neutral Pathway (common for aryl iodides/bromides in polar aprotic solvents).

• Step 1: Oxidative Addition.

  inserts into the Ar-X bond.[1]

• Step 2: Ligand Dissociation & Coordination. The oxolanyl acrylate coordinates to the electrophilic Pd(II) center.

• Step 3: Migratory Insertion. The aryl group migrates to the

  -carbon of the acrylate. This is the stereodefining step, overwhelmingly favoring the trans (E) isomer due to steric minimization between the Pd-ligand sphere and the ester group.

• Step 4:

  -Hydride Elimination. Formation of the C=C double bond and release of the product.

• Step 5: Reductive Elimination. Regeneration of

  by the base.

Figure 1: Catalytic cycle of the Heck reaction highlighting the critical insertion step where oxolanyl acrylate regioselectivity is determined.

Experimental Protocol

Target Synthesis: Tetrahydrofuran-3-yl (E)-3-(4-methoxyphenyl)acrylate Scale: 1.0 mmol (Adaptable to 10-50 mmol)

2.1 Materials & Reagents

Reagent	Equiv.	MW	Amount	Role
4-Bromoanisole	1.0	187.03	187 mg	Aryl Electrophile
Tetrahydrofuran-3-yl acrylate	1.2	142.15	170 mg	Olefin Partner
Pd(OAc)₂	0.02 (2 mol%)	224.51	4.5 mg	Pre-catalyst
P(o-tolyl)₃	0.04 (4 mol%)	304.37	12.2 mg	Ligand (Steric bulk prevents dimerization)
Triethylamine (Et₃N)	2.0	101.19	278 µL	Base (Regenerates Pd(0))
DMF (Anhydrous)	-	-	5.0 mL	Solvent (High boiling, polar)

2.2 Step-by-Step Procedure

Step 1: Catalyst Pre-complexation

• In a dry 20 mL reaction vial equipped with a magnetic stir bar, add Pd(OAc)₂ (4.5 mg) and P(o-tolyl)₃ (12.2 mg).

• Add 1.0 mL of anhydrous DMF .

• Stir at room temperature for 5 minutes under Nitrogen/Argon. Observation: The solution should turn from orange to bright yellow, indicating the formation of the active Pd(0) phosphine species.

Step 2: Substrate Addition

• Add 4-Bromoanisole (187 mg) to the vial.

• Add Tetrahydrofuran-3-yl acrylate (170 mg).

• Add the remaining DMF (4.0 mL) to wash down the sides.

• Add Et₃N (278 µL) last. Note: Adding base last prevents premature precipitation of Pd black.

Step 3: Reaction

• Seal the vial with a crimp cap or screw cap with a PTFE septum.

• Heat the reaction block to 100°C .

• Stir vigorously (800 rpm) for 12–16 hours .

  • Monitoring: Check by TLC (Hexane:EtOAc 4:1). The product will be UV-active and less polar than the starting acrylate but more polar than the aryl bromide.

Step 4: Workup & Purification

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (20 mL) and wash with Water (3 x 10 mL) to remove DMF and ammonium salts.

  • Critical: DMF retention can streak on columns. Thorough water washing is essential.

• Wash the organic layer with Brine (10 mL) .

• Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification: Flash Column Chromatography (Silica Gel 60).

  • Eluent: Gradient 0% -> 20% EtOAc in Hexanes.

  • Yield Expectation: 85-95% as a clear to pale yellow oil/solid.

Optimization & Troubleshooting

The following table summarizes the impact of variable changes based on field-proven Heck chemistry principles applied to heterocyclic acrylates.

Parameter	Variation	Effect on Oxolanyl Acrylate Synthesis
Solvent	DMF (Standard)	Best general performance; high solubility of Pd-intermediates.
Acetonitrile	Good for cleaner workup but requires reflux (82°C) which may be too slow for aryl bromides.
Toluene	Poor for ionic intermediates; requires phase transfer catalysts (e.g., TBAB).
Base	Et₃N	Standard. Easy to remove.
K₂CO₃	Heterogeneous; requires vigorous stirring. Good if substrate is acid-sensitive.
NaOAc	Milder; often improves regioselectivity in difficult substrates.
Ligand	P(o-tolyl)₃	High activity; bulky nature prevents Pd clustering.
PPh₃	Cheaper, but prone to oxidation and slower rates with aryl bromides.

Troubleshooting Guide

• Problem: Precipitation of Pd Black (Mirror formation).

  • Cause: Ligand oxidation or insufficient ligand loading.

  • Solution: Increase Ligand:Pd ratio to 4:1. Ensure inert atmosphere.

• Problem: Polymerization of Acrylate (Gummy residue).

  • Cause: Temperature too high or lack of radical inhibitor.

  • Solution: Add a radical inhibitor like BHT (2,6-di-tert-butyl-4-methylphenol) (1-2 mg) to the reaction mixture.

• Problem: Low Conversion of Aryl Bromide.

  • Cause: Oxidative addition is the rate-limiting step.

  • Solution: Switch to Aryl Iodide (runs at 80°C) or increase temperature to 120°C (with BHT).

Workflow Visualization

Figure 2: Operational workflow for the synthesis of oxolanyl acrylates.

References

• Mizoroki-Heck Cross-Coupling of Acrylate Derivatives. Islam, M. S., et al. (2019).[2][3] European Journal of Organic Chemistry.

• Palladium-Catalyzed Heck Arylation of 2,3-Dihydrofuran. Kędzierska, M., et al. (2014).[3][4][5] Catalysts.

• Redox-Relay Heck Approach to Substituted Tetrahydrofurans. Twomey, P. J., et al.[5] (2023).[5][6][7] Organic Letters.

• Heck Reaction: Mechanism and Protocols. Organic Chemistry Portal.

• Synthesis of Cinnamyl Cinnamates. Sinha, A. K., et al.[8] (2001).[8] Journal of Chemical Research.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Recent advances in synthetic approaches for bioactive cinnamic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor | MDPI [mdpi.com]
• 5. A Redox-Relay Heck Approach to Substituted Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isoamyl (E)-3-(3,4-Dimethoxyphenyl)acrylate [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]

Using methyl 3-(oxolan-3-yl)prop-2-enoate as a pharmaceutical intermediate

Executive Summary

Methyl 3-(oxolan-3-yl)prop-2-enoate (also known as methyl 3-(tetrahydrofuran-3-yl)acrylate) represents a critical "chiral pool" entry point in modern medicinal chemistry.[1] As drug discovery shifts towards higher Fsp³ character to improve solubility and metabolic stability, the tetrahydrofuran (THF) ring has emerged as a superior bioisostere for cyclopentyl and phenyl rings.[1]

This acrylate derivative serves two primary functions in the pharmaceutical pipeline:

• Michael Acceptor: A covalent warhead precursor for cysteine-targeting probes.[1]

• Chiral Linker Precursor: Upon asymmetric hydrogenation, it yields 3-(tetrahydrofuran-3-yl)propanoic acid derivatives—essential "molecular wires" used in PROTACs and fragment-based drug design (FBDD) to modulate lipophilicity (LogP) without sacrificing solubility.[1]

This guide details the synthesis, purification, and asymmetric transformation of this intermediate, providing a self-validating workflow for generating high-purity chiral building blocks.

Chemical Profile & Synthetic Utility

The compound features an electron-deficient alkene conjugated to a saturated oxygen heterocycle.[1] Its utility stems from the reactivity of the

-unsaturated ester, which can be selectively manipulated while leaving the THF ring intact.

Property	Specification	Relevance
Molecular Formula		Low MW fragment (<200 Da), ideal for FBDD.[1]
LogP (Predicted)	~0.6	Hydrophilic character aids aqueous solubility of final drugs.[1]
Reactivity Class	Michael Acceptor	High reactivity toward thiols (cysteine) and hydrides.[1]
Key Impurity	Phosphonate esters	Residuals from Horner-Wadsworth-Emmons (HWE) synthesis.[1]

Mechanism of Action: The "Solubility Switch"

In kinase inhibitors (e.g., Empagliflozin intermediates or Afatinib analogs), replacing a carbocyclic ring with a THF ring often lowers LogD

by 1–2 units.[1] This intermediate allows the installation of a 3-carbon spacer attached to that THF ring, providing the necessary flexible distance for binding pockets while maintaining the favorable physicochemical profile of the ether oxygen.

Workflow Visualization

The following diagram outlines the critical path from raw materials to high-value chiral intermediates.

Figure 1: Synthetic workflow converting the aldehyde precursor into divergent pharmaceutical scaffolds via the acrylate intermediate.

Detailed Protocols

Protocol A: Synthesis via Horner-Wadsworth-Emmons (HWE)

Objective: Synthesize the target acrylate with high E-selectivity, minimizing Z-isomer formation which complicates downstream hydrogenation.[1]

Reagents:

• Tetrahydrofuran-3-carbaldehyde (1.0 equiv)[1]

• Trimethyl phosphonoacetate (1.1 equiv)[1]

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or LiCl/TEA (Mild conditions)[1]

• Solvent: Acetonitrile (MeCN) or THF.[1]

Step-by-Step Methodology:

• Activation: In a dry reactor under

  , dissolve trimethyl phosphonoacetate (1.1 equiv) and LiCl (1.2 equiv) in MeCN. Cool to 0°C.[1][2]

• Base Addition: Add DBU (1.05 equiv) dropwise. The solution will turn slightly yellow, indicating ylide formation.[1] Critical: Maintain T < 5°C to prevent polymerization.

• Aldehyde Addition: Add tetrahydrofuran-3-carbaldehyde (1.0 equiv) slowly.

• Reaction: Warm to 20°C and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 3:1).[1] The spot for the aldehyde (

  ) should disappear.[1]

• Quench & Workup: Quench with saturated

  . Extract with EtOAc.[1][2][3][4] Wash organic layer with brine to remove residual phosphonates.[1]

• Purification: If

  ratio < 10:1, recrystallize from cold hexanes. If oil, use flash chromatography (SiO2, 0-20% EtOAc in Hexanes).[1]

Self-Validation Check:

• 1H NMR (CDCl3): Look for the alkene doublets.[1] The E-isomer exhibits a coupling constant (

  ) of ~15.5 Hz.[1] The Z-isomer will show Hz.[1]

• Acceptance Criteria:

  -isomer > 98% by HPLC integration.

Protocol B: Asymmetric Hydrogenation (The "Hero" Step)

Objective: Reduce the alkene to generate the chiral 3-substituted propanoate with high enantiomeric excess (ee).[1]

Catalyst System: [Rh(COD)(R,R)-DuPhos]BF4 (or similar BisP* systems).

Methodology:

• Preparation: In a glovebox, dissolve the acrylate intermediate (1.0 g) in degassed Methanol (10 mL).

• Catalyst Loading: Add the Rh-catalyst (1 mol%).[1] Note: Lower loading (0.1 mol%) is possible for scale-up but requires longer reaction times.[1]

• Hydrogenation: Transfer to a high-pressure autoclave. Purge with

  (3 cycles). Pressurize to 5 bar (75 psi).

• Execution: Stir at 25°C for 12 hours.

• Analysis: Vent

  . Filter through a pad of Celite to remove catalyst.[1] Concentrate the filtrate.

Quality Control (Chiral HPLC):

• Column: Chiralcel OD-H or AD-H.[1]

• Mobile Phase: Hexane/IPA (95:5).[1]

• Target: >95% ee.

• Troubleshooting: If conversion is low, check for phosphonate impurities from Protocol A (they poison Rh catalysts).[1]

Protocol C: Hydrolysis to the "Linker" Acid

Objective: Activate the ester for coupling to amines (e.g., in PROTAC synthesis).[1]

• Dissolve the hydrogenated ester in THF/Water (1:1).[1]

• Add LiOH (2.0 equiv).[1] Stir at RT for 2 hours.

• Acidify to pH 3 with 1M HCl. Extract with DCM.[1]

• Result: 3-(tetrahydrofuran-3-yl)propanoic acid.[1][5] This acid can now be coupled to E3 ligase ligands (e.g., Thalidomide derivatives) using standard amide coupling (HATU/DIPEA).[1]

Analytical Standards & Safety

Safety Note: Acrylates are potent sensitizers and lachrymators.[1] Handle in a fume hood. The phosphonate byproducts in Protocol A are toxic; waste must be segregated.[1]

Data Summary Table:

Parameter	Value / Range	Method
Appearance	Colorless Oil / Low-melting solid	Visual
Purity (GC/HPLC)	> 98.0%	Area %
Water Content	< 0.1%	Karl Fischer
Enantiomeric Excess	> 95% (after Protocol B)[1][6]	Chiral HPLC
Storage	2-8°C, Inert Atmosphere	Stability Testing

References

• Tetrahydrofuran-Containing Pharmaceuticals: Targets and SAR. Researcher.Life. (2025). Overview of FDA-approved drugs containing the THF nucleus and their structure-activity relationships.

• Direct Asymmetric Hydrogenation of N-Methyl and N-Alkyl Imines. Organic Chemistry Portal. (2018). Describes Ir/Rh-catalyzed hydrogenation workflows relevant to heterocyclic side chains.

• Synthesis of Empagliflozin Intermediates. BenchChem Technical Support. (2025). Details the industrial handling of tetrahydrofuran-3-yl derivatives in drug synthesis. [1]

• Rhodium-catalyzed asymmetric hydrogenation with PhthalaPhos. PubMed. (2012).[1] Protocols for asymmetric hydrogenation of acrylates using supramolecular ligands.

• Compounds for Targeted Protein Degradation (PROTACs). Google Patents (US20240174708A1). (2024).[1] Illustrates the use of tetrahydrofuran linkers in E3 ligase recruitment.[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis method of Empagliflozin intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 4. “Process For The Preparation Of Empagliflozin” [quickcompany.in]
• 5. 158360-01-1,4-(Hydroxymethyl)furan-2-carbaldehyde-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: A Detailed Protocol for the Stereoselective Synthesis of (E)-methyl 3-(tetrahydrofuran-3-yl)acrylate

Abstract

This document provides a comprehensive guide to the stereoselective synthesis of (E)-methyl 3-(tetrahydrofuran-3-yl)acrylate, a valuable building block in medicinal chemistry and materials science. The protocol leverages the Horner-Wadsworth-Emmons (HWE) reaction, a robust and highly selective method for the formation of (E)-α,β-unsaturated esters. We will delve into the mechanistic underpinnings of the HWE reaction, provide a detailed, step-by-step experimental procedure, outline methods for product characterization, and offer a troubleshooting guide to ensure successful synthesis. This guide is designed to be a self-validating system, grounded in established chemical principles and supported by authoritative references.

Introduction: The Significance of the Tetrahydrofuran-Acrylate Scaffold

Substituted tetrahydrofurans are prevalent structural motifs in a vast number of biologically active natural products, including lignans, polyether ionophores, and macrodiolides, which exhibit a wide range of therapeutic properties such as antitumor and antimicrobial activities.[1] The α,β-unsaturated ester functionality, particularly in the (E)-configuration, is a versatile Michael acceptor and a key component in polymerization and cycloaddition reactions. The combination of these two moieties in (E)-methyl 3-(tetrahydrofuran-3-yl)acrylate creates a molecule with significant potential as an intermediate for the synthesis of complex pharmaceutical agents and novel polymers.

The Horner-Wadsworth-Emmons (HWE) reaction is the method of choice for this transformation due to its distinct advantages over the classical Wittig reaction. The HWE reaction employs phosphonate-stabilized carbanions, which are more nucleophilic and less basic than their phosphonium ylide counterparts.[2][3] This generally leads to higher yields and, most critically, excellent stereoselectivity for the thermodynamically more stable (E)-alkene.[2][4] Furthermore, the phosphate byproduct of the HWE reaction is water-soluble, allowing for a significantly simpler purification process compared to the triphenylphosphine oxide generated in the Wittig reaction.[3][4]

Reaction Mechanism: The Horner-Wadsworth-Emmons Olefination

The HWE reaction proceeds through a well-established mechanism that ensures the preferential formation of the (E)-isomer.

• Deprotonation: The reaction is initiated by the deprotonation of the α-proton of the phosphonate ester (trimethyl phosphonoacetate) by a strong base, such as sodium hydride (NaH), to form a resonance-stabilized phosphonate carbanion.[2]

• Nucleophilic Addition: The resulting carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of tetrahydrofuran-3-carbaldehyde. This addition is the rate-limiting step and forms a tetrahedral intermediate.[2][5]

• Oxaphosphetane Formation & Elimination: The intermediate cyclizes to form a four-membered ring, the oxaphosphetane. The stereochemistry of the reaction is largely determined at this stage. The steric interactions within the transition state favor an arrangement that leads to the (E)-alkene.[4] This intermediate then collapses, eliminating the dialkylphosphate salt and forming the carbon-carbon double bond of the final acrylate product.[5]

Caption: Figure 1: Horner-Wadsworth-Emmons Reaction Mechanism

Experimental Application & Protocol

This protocol details the synthesis of (E)-methyl 3-(tetrahydrofuran-3-yl)acrylate on a laboratory scale.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier Suggestion	Purity
Trimethyl phosphonoacetate	1112-04-5	C₅H₁₁O₅P	182.11	Major Chemical Supplier	≥97%
Sodium Hydride (60% dispersion in oil)	7646-69-7	NaH	24.00	Major Chemical Supplier	60%
Tetrahydrofuran-3-carbaldehyde	79710-86-4	C₅H₈O₂	100.12	Major Chemical Supplier	~50% in H₂O
Anhydrous Tetrahydrofuran (THF)	109-99-9	C₄H₈O	72.11	Major Chemical Supplier	≥99.9%
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	Major Chemical Supplier	ACS Grade
Hexanes	110-54-3	C₆H₁₄	86.18	Major Chemical Supplier	ACS Grade
Saturated aq. NH₄Cl solution	12125-02-9	NH₄Cl	53.49	Lab Prepared	N/A
Brine (Saturated aq. NaCl solution)	7647-14-5	NaCl	58.44	Lab Prepared	N/A
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Major Chemical Supplier	Anhydrous
Silica Gel (for column chromatography)	7631-86-9	SiO₂	60.08	Major Chemical Supplier	230-400 mesh

Equipment

• Round-bottom flasks (two- or three-necked)

• Magnetic stirrer and stir bars

• Ice bath

• Nitrogen or Argon gas inlet

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• TLC plates (silica gel 60 F₂₅₄) and developing chamber

• UV lamp for TLC visualization

Synthetic Workflow

Caption: Figure 2: Overall Experimental Workflow

Step-by-Step Protocol

CAUTION: Sodium hydride (NaH) is a highly reactive, flammable solid that reacts violently with water to produce hydrogen gas. Handle it with extreme care in a fume hood under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Preparation of the Phosphonate Anion (Ylide):

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, add sodium hydride (1.0 g, 25.0 mmol, 1.2 equiv, 60% dispersion in mineral oil).

  • Wash the NaH dispersion three times with 10 mL of anhydrous hexanes to remove the mineral oil. Carefully decant the hexanes each time using a cannula or syringe.

  • Suspend the washed NaH in 50 mL of anhydrous THF. Cool the suspension to 0 °C using an ice bath.

  • In a separate flask, prepare a solution of trimethyl phosphonoacetate (3.8 g, 20.8 mmol, 1.0 equiv) in 20 mL of anhydrous THF.

  • Add the trimethyl phosphonoacetate solution dropwise to the stirred NaH suspension at 0 °C over 20 minutes.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The evolution of hydrogen gas should cease, and the solution may become slightly cloudy or yellowish.

• Reaction with Aldehyde:

  • Cool the ylide solution back down to 0 °C in an ice bath.

  • Slowly add tetrahydrofuran-3-carbaldehyde (2.1 g, 20.8 mmol, 1.0 equiv, assuming 100% purity; adjust for 50% solution in water if used, though anhydrous conditions are preferred for HWE) via syringe over 15 minutes. Note: If using the aqueous solution, the reaction may be less efficient. Anhydrous aldehyde is ideal.

  • Once the addition is complete, remove the ice bath and let the reaction stir at room temperature for 3-4 hours, or until TLC analysis indicates the consumption of the aldehyde. (TLC eluent: 30% Ethyl Acetate in Hexanes).

• Workup and Extraction:

  • Cool the reaction mixture to 0 °C and carefully quench the reaction by the slow, dropwise addition of 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Transfer the mixture to a separatory funnel and add 50 mL of ethyl acetate.

  • Separate the layers. Wash the organic layer sequentially with 30 mL of deionized water and 30 mL of brine.[4] The water wash is crucial for removing the water-soluble phosphate byproduct.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product as an oil.

• Purification:

  • Purify the crude oil by flash column chromatography on silica gel.

  • Use a gradient eluent system, starting with 10% ethyl acetate in hexanes and gradually increasing to 30% ethyl acetate in hexanes.

  • Collect the fractions containing the desired product (monitor by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield (E)-methyl 3-(tetrahydrofuran-3-yl)acrylate as a clear oil.

Characterization and Data Analysis

Proper characterization is essential to confirm the structure, stereochemistry, and purity of the synthesized compound.

Expected Spectroscopic Data

The following data are predicted based on the structure and typical values for similar compounds.[6]

Technique	Expected Data
¹H NMR (400 MHz, CDCl₃)	δ ~6.85 (dd, J = 15.8, 7.5 Hz, 1H, vinylic-H), ~5.90 (dd, J = 15.8, 1.5 Hz, 1H, vinylic-H), ~4.0-3.8 (m, 4H, THF O-CH₂), ~3.75 (s, 3H, OCH₃), ~3.2 (m, 1H, THF CH), ~2.1 (m, 2H, THF CH₂). The key indicator of (E)-stereochemistry is the large coupling constant (J ≈ 15.8 Hz) between the two vinylic protons.
¹³C NMR (101 MHz, CDCl₃)	δ ~167.0 (C=O), ~148.0 (vinylic-CH), ~122.0 (vinylic-CH), ~68.0 (THF O-CH₂), ~51.5 (OCH₃), ~40.0 (THF CH), ~32.0 (THF CH₂).
IR (neat, cm⁻¹)	~2960-2850 (C-H stretch), ~1725 (C=O stretch, ester), ~1650 (C=C stretch, alkene), ~1170 (C-O stretch).
HRMS (ESI+)	Calculated m/z for C₈H₁₂O₃ [M+H]⁺: 157.0814. Found: [Value to be determined experimentally].

Yield and Purity

• Appearance: Colorless to pale yellow oil.

• Yield: Calculate the percentage yield based on the limiting reagent (tetrahydrofuran-3-carbaldehyde). A typical yield for this reaction is in the range of 70-85%.

• Purity: Assess purity by ¹H NMR spectroscopy and/or HPLC analysis.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	1. Inactive NaH (exposed to moisture).2. Impure or wet solvent/reagents.3. Incomplete reaction.	1. Use fresh NaH from a sealed container and wash properly.2. Ensure all solvents are anhydrous and reagents are pure.3. Extend reaction time and monitor closely by TLC. Consider gentle heating (40-50 °C).
Formation of (Z)-isomer	Reaction conditions favoring the kinetic product. Use of certain bases (e.g., lithium bases) can sometimes reduce E-selectivity.	Ensure the use of sodium- or potassium-based counterions (e.g., from NaH or K₂CO₃) which strongly favor (E)-alkene formation in HWE reactions.[2]
Difficult Purification	1. Residual mineral oil from NaH.2. Incomplete removal of phosphate byproduct.	1. Ensure thorough washing of NaH with hexanes before use.2. Perform multiple aqueous washes during workup to completely remove the water-soluble phosphate.
Aldehyde Starting Material Remains	Insufficient ylide formation or ylide decomposition.	Use a slight excess (1.1-1.2 equivalents) of the phosphonate and base to ensure the aldehyde is fully consumed. Ensure the reaction is run under a strictly inert atmosphere.

References

• Pavia, F., Messaoudi, S., & Alami, M. (2012). An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Organic & Biomolecular Chemistry. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Power of Wittig Reagents: Exploring Methyl (triphenylphosphoranylidene)acetate in Synthesis. [Link]

• Wikipedia. (2023). Horner–Wadsworth–Emmons reaction. [Link]

• Organic Syntheses. PHOSPHINE-CATALYZED [3 + 2] ANNULATION: SYNTHESIS OF ETHYL 5-(tert-BUTYL)-2-PHENYL-1-TOSYL-3-PYRROLINE-3-CARBOXYLATE. [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

• SlideShare. (2015). Horner-Wadsworth-Emmons reaction. [Link]

• Google Patents. US4261901A - Synthesis of tetrahydrofuran.

• Carnegie Mellon University. Acrylates - Matyjaszewski Polymer Group. [Link]

• Wolfe, J. P., & Hay, M. B. (2007). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. Accounts of Chemical Research. [Link]

Sources

• 1. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Wittig-Horner Reaction [organic-chemistry.org]
• 5. Horner-Wadsworth-Emmons reaction | PPTX [slideshare.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Esterification of 3-(Tetrahydrofuran-3-yl)acrylic Acid

Introduction

Esters of 3-(tetrahydrofuran-3-yl)acrylic acid are valuable intermediates in the synthesis of a variety of pharmacologically active compounds and functional materials. The presence of the tetrahydrofuran moiety introduces specific physicochemical properties, such as improved solubility and potential for hydrogen bonding, which can be advantageous in drug design and materials science. This document provides a detailed protocol for the esterification of 3-(tetrahydrofuran-3-yl)acrylic acid, focusing on the widely applicable and robust Fischer-Speier esterification method. The principles and procedures outlined herein are designed to be accessible to researchers, scientists, and drug development professionals, providing a foundation for successful synthesis and scale-up.

The Fischer esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2] It is an equilibrium-driven process, and to achieve high yields, the equilibrium must be shifted towards the product side.[3] This is typically accomplished by using a large excess of the alcohol or by removing water as it is formed during the reaction.[2][3]

Mechanistic Insights: The Fischer-Speier Esterification

The Fischer esterification proceeds through a series of protonation and nucleophilic acyl substitution steps. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[3][4] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack by the Alcohol: The alcohol, acting as a nucleophile, attacks the activated carbonyl carbon. This results in the formation of a tetrahedral intermediate.[3]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl group.

• Deprotonation: The protonated ester is then deprotonated, typically by the conjugate base of the acid catalyst or another alcohol molecule, to yield the final ester product and regenerate the acid catalyst.

The entire process is reversible, and the presence of water can drive the reaction backward through hydrolysis of the ester.[2]

Experimental Protocol: Synthesis of an Alkyl 3-(Tetrahydrofuran-3-yl)acrylate

This protocol details a general procedure for the esterification of 3-(tetrahydrofuran-3-yl)acrylic acid with a generic alcohol (R-OH) using an acid catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-(Tetrahydrofuran-3-yl)acrylic acid	≥98%	Commercially Available
Alcohol (e.g., Methanol, Ethanol, Butanol)	Anhydrous	Commercially Available	Use a significant excess (e.g., 10-20 equivalents).
Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic Acid (TsOH)	Concentrated	Commercially Available	Acts as the catalyst. Handle with extreme care.
Toluene	Anhydrous	Commercially Available	For azeotropic removal of water.
Sodium Bicarbonate (NaHCO₃)	Saturated Solution	Prepared in-house	For neutralization.
Brine (Saturated NaCl solution)	Saturated Solution	Prepared in-house	For washing.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercially Available	For drying the organic phase.
Polymerization Inhibitor (e.g., Hydroquinone, MEHQ)	Reagent Grade	Commercially Available	Important for preventing polymerization of the acrylate ester.[5][6]
Diethyl Ether or Ethyl Acetate	Reagent Grade	Commercially Available	For extraction.

Equipment

• Round-bottom flask

• Dean-Stark apparatus or soxhlet extractor with drying agent

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Visualizing the Workflow

Caption: Experimental workflow for the esterification of 3-(tetrahydrofuran-3-yl)acrylic acid.

Step-by-Step Procedure

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add 3-(tetrahydrofuran-3-yl)acrylic acid (1.0 eq), the desired alcohol (10-20 eq), a catalytic amount of a strong acid like sulfuric acid or p-toluenesulfonic acid (0.05-0.1 eq), and a polymerization inhibitor (e.g., a few crystals of hydroquinone).[5][7]

  • If using azeotropic removal of water, add toluene as the solvent.

• Reaction Execution:

  • Assemble a Dean-Stark apparatus and a reflux condenser on top of the reaction flask.[8]

  • Heat the reaction mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap as an azeotrope with toluene.[8]

  • Monitor the progress of the reaction by observing the amount of water collected or by analytical techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete when water ceases to be collected.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully neutralize the acidic catalyst by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.[9]

  • Transfer the mixture to a separatory funnel.

  • If toluene was used, add water to dissolve the salts and separate the layers. If an excess of a water-miscible alcohol was used, remove the excess alcohol under reduced pressure and then partition the residue between water and an organic solvent like diethyl ether or ethyl acetate.

  • Extract the aqueous layer with the chosen organic solvent (e.g., 3 x 50 mL).

  • Combine the organic layers and wash with brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator to yield the crude ester.

  • The crude product can be further purified by vacuum distillation or column chromatography on silica gel to obtain the pure alkyl 3-(tetrahydrofuran-3-yl)acrylate.[8][10]

Key Reaction Parameters

Parameter	Recommended Range/Value	Rationale
Molar Ratio (Acid:Alcohol)	1:10 to 1:20	Using a large excess of alcohol shifts the equilibrium towards the product side.[2]
Catalyst Loading	0.05 to 0.1 equivalents	Sufficient to catalyze the reaction without causing significant side reactions. Common catalysts include H₂SO₄ and p-TSA.[7][11]
Temperature	Reflux temperature of the alcohol/toluene mixture	Provides the necessary activation energy for the reaction.[9]
Reaction Time	4 - 24 hours	Dependent on the specific alcohol used and the reaction scale. Monitor for completion.
Polymerization Inhibitor	0.1 - 1.0% by weight	Prevents the polymerization of the acrylic acid and the resulting acrylate ester, which is prone to occur at elevated temperatures.[5]

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low Conversion	Insufficient reaction time or temperature.	Increase reaction time and ensure the mixture is refluxing properly.
Inefficient water removal.	Ensure the Dean-Stark trap is functioning correctly and that the system is free of leaks.
Catalyst deactivation.	Use fresh, high-quality acid catalyst.
Polymerization of Product	Insufficient or no polymerization inhibitor.	Add an appropriate amount of a suitable inhibitor like hydroquinone or MEHQ at the start of the reaction.[5][6]
Excessive heating.	Maintain a gentle reflux and avoid overheating.
Difficult Purification	Incomplete neutralization.	Ensure complete neutralization with sodium bicarbonate before extraction.
Emulsion formation during work-up.	Add more brine to the separatory funnel to help break the emulsion.

Safety Precautions

• Corrosive Acids: Concentrated sulfuric acid and p-toluenesulfonic acid are highly corrosive. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle these reagents in a well-ventilated fume hood.

• Flammable Solvents: The alcohols and organic solvents used in this procedure are flammable. Keep them away from ignition sources and use a heating mantle for heating.

• Polymerization: Acrylate esters can polymerize exothermically. The use of a polymerization inhibitor is crucial, especially when heating.[6] Store the final product with a small amount of inhibitor and in a cool, dark place.

Conclusion

The Fischer-Speier esterification is a reliable and scalable method for the synthesis of esters from 3-(tetrahydrofuran-3-yl)acrylic acid. By understanding the reaction mechanism and carefully controlling the reaction parameters, particularly the removal of water, high yields of the desired ester can be achieved. The protocol and insights provided in this document serve as a comprehensive guide for researchers and professionals in the field of chemical synthesis.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. petrochemistry.eu [petrochemistry.eu]
• 7. ijrar.org [ijrar.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scienceready.com.au [scienceready.com.au]
• 10. US2618652A - Process for the purification of acrylate and methacrylate esters - Google Patents [patents.google.com]
• 11. US3458561A - Esterification of acrylic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Distillation &amp; Stabilization of Methyl 3-(oxolan-3-yl)prop-2-enoate

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals dealing with the purification of methyl 3-(oxolan-3-yl)prop-2-enoate . As a specialized

-unsaturated ester featuring an oxolane ring, this molecule shares the notorious thermal instability of acrylate derivatives[1].

Attempting to distill this monomer without a rigorous understanding of radical kinetics often results in catastrophic equipment fouling or explosive gelation[1]. This document synthesizes mechanistic causality with field-proven, self-validating protocols to ensure successful purification.

The Causality of Thermal Polymerization & The "Oxygen Paradox"

Why does it polymerize during distillation? At elevated temperatures, the electron-deficient vinyl double bond of the enoate undergoes spontaneous homolytic cleavage to form carbon-centered free radicals (R•). Because the polymerization of unsaturated esters is highly exothermic (~50–60 kJ/mol), a single initiation event can trigger a runaway chain reaction[2].

The Oxygen Paradox A critical error made by many chemists is attempting to distill or store these monomers under a strictly inert atmosphere (pure Argon or Nitrogen) to "protect" the molecule[3]. However, the industry-standard inhibitor, Monomethyl Ether of Hydroquinone (MEHQ), requires oxygen to function [2].

MEHQ does not efficiently scavenge carbon-centered radicals directly. Instead, trace oxygen reacts with the carbon radical to form a peroxy radical (ROO•). MEHQ then rapidly traps this peroxy radical to terminate the chain[4]. Distilling under pure inert gas strips the system of oxygen, rendering MEHQ entirely useless and causing "starved" polymerization[2].

Mechanism of MEHQ inhibition requiring oxygen to prevent runaway thermal polymerization.

Inhibitor Selection Matrix

To successfully distill methyl 3-(oxolan-3-yl)prop-2-enoate, you must employ a dual-inhibitor strategy : a non-volatile process inhibitor for the heated pot, and a volatile/soluble inhibitor for the receiving flask[4].

Inhibitor	Typical Concentration	Oxygen Required?	Volatility	Primary Application Phase
MEHQ	10 – 300 ppm	Yes [2]	High	Storage / Distillate Receiver[4]
BHT	100 – 200 ppm	Yes [4]	Medium	Long-term Storage[5]
Phenothiazine (PTZ)	10 – 50 ppm	No [4]	Low	Distillation Pot (Process)[6]
Copper (Cu)	N/A (Solid Shavings)	No	Zero	Distillation Pot (Heterogeneous)[5]

Self-Validating Distillation Protocol

Objective: Isolate pure methyl 3-(oxolan-3-yl)prop-2-enoate while suppressing thermal radical generation through pressure reduction and targeted inhibition.

Self-validating distillation workflow for alpha,beta-unsaturated esters.

Step-by-Step Methodology:

• Pot Preparation (The "Heavy" Inhibitors): Charge the distillation flask with the crude monomer. Add 50 ppm of Phenothiazine (PTZ) and a small amount of clean copper wire or shavings[5][6].

  • Causality: PTZ and Copper do not require oxygen to quench radicals, making them ideal for the oxygen-depleted environment of a boiling liquid under vacuum[4]. Copper acts as a heterogeneous radical trap[5].

  • Self-Validation: Visually confirm the presence of copper shavings. The pot mixture may take on a slight tint from the PTZ; this is normal and will not distill over.

• Apparatus Setup: Assemble a short-path distillation setup. Strictly avoid Vigreux or packed fractionating columns.

  • Causality: Packed columns drastically increase the residence time of the monomer vapor and provide high surface area for polymer deposition and fouling[6].

• Receiver Preparation: Pre-charge the receiving flask with enough MEHQ to achieve a final concentration of ~100 ppm in the expected distillate volume.

  • Self-Validation: Weigh the MEHQ precisely. Ensure the receiver is submerged in an ice bath to immediately cool the incoming vapor and halt kinetic energy.

• Vacuum Application: Apply high vacuum (ideally < 5 Torr) to significantly lower the boiling point.

  • Causality: Lowering the pressure reduces the thermal stress on the monomer, keeping the pot temperature well below the threshold for spontaneous auto-initiation[5].

• Controlled Heating & Monitoring: Gradually heat the oil bath. Aim to keep the internal pot temperature below 60–70°C.

  • Self-Validation (Critical): Continuously monitor the internal pot temperature. If the temperature suddenly spikes >10°C above the bath setpoint, an exothermic polymerization has initiated[2]. Immediately remove the heat source, drop the vacuum, and flood the system with air to quench the reaction.

Troubleshooting FAQs

Q: My distillation pot turned into a solid, clear block of gel. What happened? A: You experienced a thermal runaway polymerization[1]. This typically occurs because:

• The pot temperature was too high.

• No process inhibitor (like PTZ or Copper) was used[4].

• You relied solely on MEHQ in the pot but applied a hard vacuum without a dry air bleed, stripping the oxygen required for MEHQ to function[3].

Q: The distillate is polymerizing inside the condenser tubing before it even reaches the flask. A: The vapor phase is fundamentally uninhibited because heavy inhibitors like PTZ and copper do not vaporize[4]. To fix this, ensure your condenser is aggressively cooled (use a chiller, not just tap water), use a short-path head to minimize vapor travel time, and ensure your receiver is pre-charged with MEHQ.

Q: How do I remove the MEHQ from the distillate right before I use it in my downstream reaction? A: MEHQ can be removed immediately prior to use by passing the monomer through a short column of basic alumina or activated granular carbon[7]. Warning: Once the inhibitor is removed, the monomer becomes highly unstable. You must use it within 1 hour. Never store uninhibited monomer[2].

References

• "2-Hydroxypropyl methacrylate | 27813-02-1" - Benchchem.
• "Polymerisation inhibitor" - Wikipedia.
• "storage conditions prevent polymerization 2-(Vinyloxy)ethanol" - Smolecule.
• "Preventing polymerization in reactions with alpha,beta-unsaturated esters" - Benchchem.
• "The Role of Inhibitors in Monomer Storage, Transport, Production, and Processing" - Fluoryx.
• "WO2021022550A1 - Polymerization inhibitor compositions and uses thereof" - Google Patents.
• "How to remove MEHQ from Methacrylic acid monomer without reduced pressure distillation?" - ResearchGate.

Sources

• 1. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 2. 2-Hydroxypropyl methacrylate | 27813-02-1 | Benchchem [benchchem.com]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. fluoryx.com [fluoryx.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. WO2021022550A1 - Polymerization inhibitor compositions and uses thereof - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Separation of E/Z isomers of methyl 3-(oxolan-3-yl)prop-2-enoate

Technical Support Center: Separation of Isomers of Methyl 3-(oxolan-3-yl)prop-2-enoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in overcoming the specific chromatographic challenges associated with resolving the

and geometric isomers of methyl 3-(oxolan-3-yl)prop-2-enoate.

Because this molecule is an

-unsaturated ester featuring a polar oxolane (tetrahydrofuran) ring, standard silica gel chromatography often fails due to the nearly identical polarities of the isomers. This guide provides field-proven, self-validating protocols and troubleshooting steps to achieve baseline resolution and high isomeric purity.

Diagnostic Separation Workflow

Before committing your crude mixture to a purification method, use the following decision tree to determine the optimal chromatographic strategy based on your scale and resolution requirements.

Workflow for selecting and optimizing E/Z isomer separation methods.

Quantitative Method Comparison

To select the best approach for your laboratory, compare the operational parameters of the two primary separation techniques below.

Parameter	Argentation Chromatography (AgNO₃/Silica)	Preparative RP-HPLC
Mechanism of Separation	Ag⁺ / -electron complexation	Hydrophobic & shape selectivity
Ideal Scale	1 g to >100 g	10 mg to 1 g
Elution Order	-isomer first, -isomer second	Typically -isomer first, -isomer second
Solvent System	Normal phase (e.g., Hexane/EtOAc)	Reversed phase (e.g., H₂O/MeCN)
Cost	Low (bulk silica and AgNO₃)	High (instrumentation and HPLC grade solvents)
Primary Risk	Silver contamination in the final product	On-column photoisomerization

Core Methodologies & Self-Validating Protocols

Protocol A: Argentation (Silver-Ion) Silica Gel Chromatography

Causality & Mechanism: Standard silica gel separates based on polarity, which is insufficient here. Argentation chromatography introduces silver nitrate into the stationary phase. The separation relies on the reversible complexation between the

-orbitals of silver ions (Ag⁺) and the -electrons of the -unsaturated ester[1]. The -isomer experiences less steric hindrance at the complexation face compared to the extended -isomer. Consequently, it forms a stronger Ag- interaction and is retained longer on the column[2].

Step-by-Step Methodology:

• Stationary Phase Preparation: Dissolve 10 g of AgNO₃ in 100 mL of acetonitrile. Add 90 g of standard flash silica gel (230–400 mesh) to form a slurry.

• Drying & Activation: Remove the solvent via rotary evaporation in a dark room (or wrap the flask in aluminum foil) until a free-flowing powder is achieved. Activate the impregnated silica in an oven at 120°C for 4 hours.

• Self-Validation (TLC Check): Before running the column, spot your crude mixture on a custom 10% AgNO₃ TLC plate. Elute with 90:10 Hexane/EtOAc. Validation criteria: You must observe a

  between the two spots. If the spots co-elute, adjust the solvent system to be more non-polar (e.g., 95:5).

• Column Packing & Elution: Pack the column using the activated AgNO₃-silica in 100% hexanes. Load the methyl 3-(oxolan-3-yl)prop-2-enoate mixture. Elute using a shallow gradient (e.g., 100% Hexane

  90:10 Hexane/EtOAc).

• Collection: The

  -isomer will elute first. Keep all collection tubes wrapped in foil.

Protocol B: Preparative Reversed-Phase HPLC

Causality & Mechanism: Standard C18 phases rely purely on hydrophobicity, which is nearly identical for the

and isomers of this molecule. To resolve them, you must use a shape-selective stationary phase (e.g., Cholesteryl or Pentafluorophenyl [PFP]). These phases provide rigid surface architectures that differentiate the linear spatial arrangement of the -isomer from the bent geometry of the -isomer[3].

Step-by-Step Methodology:

• Analytical Scouting: Equip an analytical HPLC with a Cholesteryl or PFP column (e.g., 4.6 x 150 mm, 5 µm). Run a scouting gradient of 10% to 90% Acetonitrile in Water over 20 minutes at 1.0 mL/min. Monitor UV absorbance at 210 nm and 254 nm.

• Self-Validation (Scale-up Calculation): Once baseline resolution (

  ) is achieved, calculate the maximum preparative injection volume using the scale-up factor: . Validation criteria: Do not exceed this volume, or peak bridging will occur.

• Preparative Execution: Transfer the optimized isocratic or shallow gradient method to the preparative system.

• Fraction Analysis: Immediately analyze the collected fractions on the analytical system to confirm isomeric purity (>95%) before pooling and lyophilization.

Troubleshooting & FAQs

Q: I achieved baseline separation on the HPLC, but after concentrating the fractions, NMR shows a mixture of E and Z isomers again. What happened? A: You are experiencing photoisomerization.

-unsaturated esters are highly susceptible to photo-induced geometric isomerization. UV or ambient laboratory light excites the molecule to a state, temporarily breaking the double bond character and allowing free rotation before relaxing back to a photostationary mixture[4]. Solution: Wrap your HPLC fraction collector tubes, rotary evaporator flasks, and storage vials entirely in aluminum foil. Perform the concentration under reduced pressure at a low temperature (<30°C).

Q: My isolated (Z)-isomer from the argentation column has a dark tint and fails downstream metal-catalyzed cross-coupling reactions. How do I fix this? A: This is caused by silver ion leaching from the stationary phase into your product fractions. Silver salts will poison downstream transition-metal catalysts (like Pd or Ru). Solution: Dissolve your isolated product in diethyl ether and wash it twice with a 10% aqueous ammonium chloride (

) solution. The chloride will precipitate any residual silver as insoluble . Alternatively, pass the organic solution through a short plug of neutral alumina.

Q: Standard silica gel TLC shows only one spot (

) no matter what solvent system I use. Is my compound degrading? A: No, your compound is likely intact. The polarity difference between the and isomers of methyl 3-(oxolan-3-yl)prop-2-enoate is simply too small for standard normal-phase partition chromatography to resolve. You must switch to a mechanism that exploits -complexation (Protocol A) or shape selectivity (Protocol B).

References

• Chain separation of monounsaturated fatty acid methyl esters by argentation thin-layer chromatography PubMed / National Institutes of Health[Link]

• Introduction to Silver Ion Chromatography American Oil Chemists' Society (AOCS)[Link]

• Photoenolization of α,β-Unsaturated Esters Enables Enantioselective Contra-Thermodynamic Positional Isomerization to α-Tertiary β,γ-Alkenyl Esters Journal of the American Chemical Society (ACS Publications)[Link]

• Isomers and Recommended HPLC Columns for Effective Separation HPLC Primer / MicroSolv Technology Corporation[Link]

Sources

• 1. aocs.org [aocs.org]
• 2. Chain separation of monounsaturated fatty acid methyl esters by argentation thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer [mtc-usa.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting THF Ring Stability in Esterification Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals encountering degradation, polymerization, or low yields when performing esterifications on substrates containing a tetrahydrofuran (THF) moiety.

Standard esterification protocols often rely on conditions that are fundamentally incompatible with cyclic ethers. Below, we provide a comprehensive diagnostic guide, mechanistic insights, and self-validating alternative protocols to ensure the structural integrity of your THF-containing compounds.

Diagnostic Decision Tree

Before altering your synthetic route, use the following diagnostic workflow to determine if your current esterification conditions are responsible for THF ring cleavage.

Troubleshooting workflow for THF-containing substrates during esterification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my THF-containing substrate degrade during standard Fischer esterification? A: The classic Fischer-Speier esterification utilizes strong Brønsted acids (like concentrated

or ) and heat to activate the carboxylic acid. However, the oxygen atom within the THF ring acts as a competing Lewis base. Protonation of the THF oxygen forms a highly reactive oxonium intermediate. In the presence of a nucleophilic solvent (such as the alcohol used for the esterification), an -like attack occurs at the -carbon of the THF ring. This leads to irreversible C–O bond cleavage, resulting in acyclic methoxy-alcohols, 1,4-diols, or even cationic ring-opening polymerization 1.

Q2: Can Lewis acids cause the same ring-opening issue? A: Yes. While often milder than Brønsted acids, strong Lewis acids (e.g.,

, , or ) strongly coordinate to the THF oxygen. This coordination withdraws electron density, making the adjacent -carbon highly electrophilic and susceptible to nucleophilic attack or spontaneous cleavage 2.

Q3: How can I analytically confirm if THF ring-opening has occurred? A:

• H-NMR: Intact THF rings typically show complex, tightly coupled multiplets for the aliphatic protons (around 1.8–2.2 ppm and 3.7–3.9 ppm). Ring cleavage disrupts this rigid cyclic system, resulting in a shift of the -protons downfield (if esterified/etherified) and the appearance of linear chain coupling patterns.

• LCMS: Look for a mass addition corresponding to the solvent. For example, if performing a Fischer esterification in methanol, ring opening will add

  Da (addition of methanol) to the expected mass of the esterified product.

Q4: What are the best alternative esterification methods that preserve the THF ring? A: To preserve acid-sensitive moieties, you must bypass the oxonium intermediate. The Steglich esterification is the gold standard here; it uses N,N′-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to drive esterification at room temperature under strictly neutral conditions . Alternatively, moisture-tolerant, mild Lewis acid catalysts like Zirconocene triflate (

) can catalyze esterifications even in THF solvent without inducing ring cleavage 3.

Quantitative Data: THF Stability Under Various Conditions

The following table summarizes the kinetic and thermodynamic compatibility of various esterification conditions with THF-containing substrates.

Esterification Method	Catalyst / Reagents	Operating Temp.	THF Ring Stability	Primary Side Reaction
Classic Fischer	Conc. (cat.)	65–80 °C (Reflux)	Low	Cationic ring-opening / Polymerization
Mild Fischer	TsOH (cat.)	40–50 °C	Moderate	Slow ring cleavage over prolonged times
Lewis Acid Catalyzed		80 °C	High	None observed
Steglich	DCC, DMAP	20–25 °C	Very High	None (Neutral pH prevents oxonium formation)
Yamaguchi	TCBC, DMAP,	20–25 °C	Very High	None (Basic/Neutral conditions)

Mechanistic Pathway of Degradation

Understanding the causality of the degradation allows you to rationally select your reagents. The diagram below illustrates the sequence of events that leads to product loss when strong acids are used.

Mechanism of acid-catalyzed THF ring-opening via an oxonium intermediate.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include built-in physical or analytical checkpoints that confirm the reaction is proceeding correctly without degrading the THF ring.

Protocol A: Mild Steglich Esterification (Neutral Conditions)

This protocol utilizes carbodiimide coupling to bypass acid catalysis entirely.

Reagents: THF-containing carboxylic acid (1.0 eq), Alcohol (1.2 eq), DCC (1.1 eq), DMAP (0.1 eq), Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

• Preparation: Dissolve the THF-containing carboxylic acid and the alcohol in anhydrous DCM under an inert atmosphere (Nitrogen or Argon) at 0 °C.

• Catalyst Addition: Add DMAP (0.1 eq) to the stirring solution.

• Coupling Agent Addition: Dissolve DCC (1.1 eq) in a minimal amount of DCM and add it dropwise to the reaction mixture at 0 °C.

• Self-Validation Checkpoint 1 (Visual): As the reaction proceeds and the O-acylisourea intermediate forms and reacts, dicyclohexylurea (DCU) will begin to precipitate as a white solid. If no white precipitate forms within 30 minutes, the DCC is likely degraded, or the carboxylic acid is sterically hindered.

• Propagation: Allow the reaction to warm to room temperature and stir for 4–16 hours. Monitor via TLC.

• Workup: Filter the reaction mixture through a pad of Celite to remove the precipitated DCU. Wash the filtrate with 0.5 M

  (briefly, to remove DMAP), saturated , and brine.

• Self-Validation Checkpoint 2 (Analytical): Perform a crude

  H-NMR. The presence of intact THF multiplets (~1.9 ppm and ~3.8 ppm) and the absence of linear ether signals confirm the THF ring survived the esterification.

Protocol B: Moisture-Tolerant Zirconium-Catalyzed Esterification

For substrates where carbodiimide byproducts are difficult to separate, this mild Lewis acid protocol provides an excellent alternative.

Reagents: THF-containing carboxylic acid (1.0 eq), Alcohol (1.0 - 1.5 eq),

(2–5 mol%), Toluene or Benzotrifluoride.

Step-by-Step Methodology:

• Preparation: Combine the carboxylic acid and alcohol in a round-bottom flask containing the solvent (e.g., Toluene) at a concentration of ~0.5 M.

• Catalyst Addition: Add 2 mol% of the Zirconium catalyst (

  ).

• Heating: Heat the mixture to 80 °C. Unlike standard Fischer esterifications, a Dean-Stark apparatus is not strictly required due to the moisture tolerance of the catalyst, though it can accelerate the reaction.

• Self-Validation Checkpoint 1 (TLC): Monitor the reaction. The Zr-catalyst specifically activates the carbonyl oxygen without generating a strong enough electrophilic center at the THF oxygen to induce cleavage. You should see a single new product spot on TLC without the baseline streaking typical of polymerization.

• Workup: Quench the reaction with water, extract with Ethyl Acetate, and wash with saturated aqueous

  to remove unreacted starting acid.

• Purification: Dry the organic layer over

  , concentrate in vacuo, and purify via flash chromatography.

References

• Source: National Institutes of Health (PMC)
• Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates Source: MDPI URL
• Green Chemistry - Solvent-reagent selection guide for the formation of esters via Steglich-type reactions Source: RSC Publishing URL
• Source: National Institutes of Health (PMC)

Sources

• 1. The Cationic Ring-Opening Polymerization of Tetrahydrofuran with 12-Tungstophosphoric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Storage &amp; Stabilization of Methyl 3-(tetrahydrofuran-3-yl)acrylate

Ticket ID: TECH-SUP-ACR-003 Subject: Stabilization, Storage, and Inhibitor Management for Functionalized Acrylates Status: Resolved Assigned Specialist: Senior Application Scientist, Polymer Chemistry Division

Executive Summary

Methyl 3-(tetrahydrofuran-3-yl)acrylate is a specialized acrylate ester. Like all acrylates, it is thermodynamically unstable and prone to spontaneous free-radical polymerization triggered by heat, light, or contaminants. To prevent this, it is supplied with a polymerization inhibitor, typically MEHQ (Monomethyl ether of hydroquinone) .[1][2][3][4][5]

Critical Warning: The stability of this compound relies on a synergistic system of MEHQ and dissolved Oxygen . Storing this chemical under a pure nitrogen/argon atmosphere (inerting) will disable the inhibitor and can lead to rapid, uncontrollable polymerization.

Part 1: The Inhibitor System (FAQ & Mechanism)

Q1: Which inhibitor is used, and how does it work?

A: The industry standard inhibitor for this class of acrylates is MEHQ (4-Methoxyphenol), typically present at 100–300 ppm.

The Mechanism: MEHQ is not a direct radical scavenger. It cannot stop the initial carbon-centered radical (

) formed by the monomer. Instead, it acts as a chain-breaking antioxidant that targets the peroxy radical ( ).

• Initiation: A monomer radical (

  ) forms due to heat or light.

• Oxygenation: Dissolved oxygen (

  ) reacts immediately with to form a peroxy radical ( ).[1]

• Termination: MEHQ donates a hydrogen atom to the peroxy radical, neutralizing it and becoming a stable phenoxy radical itself.

Q2: Why is "Air Headspace" required?

A: Oxygen is a co-inhibitor. Without dissolved oxygen, the monomer radical (

) will not convert to the peroxy radical ( ).[1] MEHQ reacts extremely slowly with . Therefore, in an oxygen-free environment (e.g., under pure Nitrogen), the polymerization chain continues unchecked.

Visualizing the Mechanism

Caption: The synergistic inhibition cycle. Note that without Oxygen (green path), the system defaults to the red path (polymerization).

Part 2: Storage Guidelines & Troubleshooting

Storage Specifications Table

Parameter	Recommendation	Scientific Rationale
Temperature	2°C – 8°C	Slows radical generation kinetics. Avoid freezing, which can crystallize the monomer and separate it from the inhibitor (fractionation).[3]
Atmosphere	Air (Aerated)	Maintains dissolved levels (approx. 20-50 ppm) necessary for MEHQ function. Do NOT purge with Nitrogen.
Container	Amber Glass / HDPE	Amber glass blocks UV light (290–400 nm), which can photo-initiate radicals.
Headspace	10% – 20% Volume	Ensures a reservoir of oxygen to replenish dissolved consumed over time.
Shelf Life	6 – 12 Months	Inhibitors are consumed over time. Re-test for polymerization or inhibitor content after 6 months.

Troubleshooting Guide

Issue 1: The liquid has turned cloudy or viscous.

• Diagnosis: Partial polymerization has occurred.

• Cause: Likely oxygen depletion (stored too long in a sealed vessel) or heat exposure.

• Action: The sample is compromised. Do not use for precision synthesis. Filtration may remove solid polymer, but the monomer purity is suspect.

Issue 2: The liquid has changed color (Yellow/Brown).

• Diagnosis: Oxidation of the inhibitor.

• Cause: MEHQ can form colored quinones upon oxidation. This often happens if stored in clear glass or exposed to UV.

• Action: Verify purity via GC/NMR. If the monomer peak is intact, remove the colored impurities using the Inhibitor Removal Protocol below.

Issue 3: I need to use the monomer for a radical polymerization reaction.

• Diagnosis: The inhibitor will kill your reaction catalyst.

• Action: You must remove the inhibitor immediately before use. See Protocol A.

Part 3: Experimental Protocols

Protocol A: Inhibitor Removal (Column Chromatography)

Best for: Small scale (1g – 50g), high-purity requirements.

Materials:

• Inhibitor Remover Packing (e.g., Basic Alumina or specialized beads like De-Hibit).

• Glass column or syringe barrel.

• Glass wool.[6]

Step-by-Step:

• Preparation: Pack a small glass column with Basic Activated Alumina (approx. 20% of the monomer weight). Use a glass wool plug at the bottom.[6]

• Loading: Pour the Methyl 3-(tetrahydrofuran-3-yl)acrylate directly onto the column. Do not wet the column with solvent if possible, to avoid dilution.

• Elution: Allow the monomer to flow through by gravity or very slight positive pressure. MEHQ is phenolic and acidic; it will bind tightly to the basic alumina.

• Collection: Collect the eluate in a clean, dry flask.

• Usage: Use immediately. Without inhibitor, the monomer can polymerize within minutes to hours depending on temperature.

Protocol B: Emergency Stabilization (Shortstopping)

Use when: You suspect accidental polymerization (heating/exotherm).

• Cooling: Immediately submerge the vessel in an ice/water bath.

• Aeration: Sparge the liquid vigorously with dry air (not nitrogen).

• Additive: If available, add Phenothiazine (PTZ) dissolved in a compatible solvent (e.g., ethyl acetate) to a concentration of 500 ppm. PTZ is an anaerobic inhibitor and works where MEHQ fails.

References

• BASF. (2026).[7] Safety Data Sheet: Methyl Acrylate. Retrieved from 8

• Arkema. (n.d.). Butyl Acrylate (BA) Technical Data Sheet & Storage Guidelines. Retrieved from 9

• ChemicalBook. (2019). Inhibiting action of 4-Methoxyphenol for Acrylic Monomers. Retrieved from 2

• Fluoryx Labs. (2020). The Role of Inhibitors in Monomer Storage, Transport, Production, and Processing. Retrieved from 10

• BenchChem. (2025).[6] Technical Support Center: Troubleshooting Low Molecular Weight in Poly(1-Naphthyl acrylate) Polymerization. Retrieved from 11[6]

Sources

• 1. fluoryx.com [fluoryx.com]
• 2. Inhibiting action of 4-Methoxyphenol for Acrylic Monomers_Chemicalbook [chemicalbook.com]
• 3. iomosaic.com [iomosaic.com]
• 4. (PDF) Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization [academia.edu]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. download.basf.com [download.basf.com]
• 8. download.basf.com [download.basf.com]
• 9. arkema.com [arkema.com]
• 10. fluoryx.com [fluoryx.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Michael Additions to Oxolanyl Acrylates

The following guide is structured as a specialized Technical Support Center for researchers working with functionalized acrylates.

Topic: Minimizing Side Reactions in Conjugate Additions Ticket Type: Advanced Method Development Assigned Specialist: Senior Application Scientist

Executive Summary

Oxolanyl acrylates (e.g., tetrahydrofurfuryl acrylate) present a unique challenge in Michael addition chemistry. While the oxolane (tetrahydrofuran) ring improves solubility and adhesion properties, the acrylate moiety is highly prone to two distinct failure modes: radical polymerization (leading to gelation) and transesterification (leading to loss of the oxolanyl group).

This guide provides a self-validating workflow to suppress these pathways while maximizing the yield of the desired

-functionalized adduct.

Module 1: Critical Failure Modes & Mechanistic Interventions

The Polymerization Trap (Radical vs. Anionic)

The Issue: The reaction mixture becomes viscous or solidifies into a gel (insoluble cross-linked polymer) before the Michael addition is complete. The Mechanism:

• Radical Polymerization: Initiated by ambient light, heat, or trace peroxides. Acrylates are potent radical acceptors.

• Anionic Polymerization: The Michael adduct enolate (intermediate) acts as a nucleophile toward another acrylate molecule instead of being protonated.

Corrective Protocol:

• Inhibitor Management: Commercial oxolanyl acrylates contain MEHQ (Monomethyl ether hydroquinone). Do not remove this inhibitor unless strictly necessary for downstream applications. MEHQ requires dissolved oxygen to function.

  • Action: Do not purge the reaction with nitrogen/argon unless using air-sensitive nucleophiles (e.g., thiols, phosphines). If inert atmosphere is required, ensure the temperature remains

    .

• Dilution Factor: Run the reaction at 0.5 M – 1.0 M. Highly concentrated (neat) reactions exponentially increase the rate of polymerization over Michael addition.

Transesterification (The "Silent" Yield Killer)

The Issue: NMR analysis shows the presence of methyl or ethyl esters instead of the oxolanyl ester. The Mechanism:

If you use a nucleophilic base (e.g., NaOMe, NaOEt) in a matching solvent, the oxolanyl group (a secondary or primary alkoxide leaving group) will be exchanged.

Corrective Protocol:

• Base Selection: Use non-nucleophilic bases .

  • Recommended: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), TMG (1,1,3,3-Tetramethylguanidine), or catalytic phosphines.

  • Forbidden: Sodium methoxide, Potassium ethoxide, Sodium hydroxide.

• Solvent Selection: Use aprotic polar solvents (THF, MeCN, DMSO) or bulky protic solvents (t-Amyl alcohol) that cannot easily transesterify.

Module 2: Visualization of Reaction Pathways

The following diagram illustrates the kinetic competition between the desired pathway and the primary side reactions.

Caption: Kinetic competition between Michael addition (green path) and polymerization/transesterification (red paths).

Module 3: Standardized Experimental Protocol

Objective: Synthesis of

-amino oxolanyl ester via aza-Michael addition.

Reagents:

• Oxolanyl Acrylate (1.0 equiv)

• Amine Nucleophile (1.1 equiv)

• Catalyst: DBU (0.05 equiv) or None (if amine is nucleophilic enough)

• Solvent: Acetonitrile (MeCN) or THF [0.5 M concentration]

Step-by-Step Procedure:

• Preparation:

  • Dissolve the amine nucleophile in MeCN (0.5 M relative to acrylate) in a round-bottom flask.

  • Checkpoint: Ensure the solvent is dry. Water induces ester hydrolysis.

• Acrylate Addition (The "Cold" Start):

  • Cool the solution to 0°C using an ice bath.

  • Add the Oxolanyl Acrylate dropwise over 10 minutes.

  • Why? The reaction is exothermic. Heat accelerates polymerization. Keeping it cold initially favors the kinetic Michael product.

• Catalysis:

  • If the reaction is sluggish (checked by TLC after 30 mins), add DBU (5 mol%).

  • Note: Primary amines often react without catalyst. Secondary amines or sterically hindered amines require DBU.

• Monitoring:

  • Allow to warm to Room Temperature (20-25°C).

  • Self-Validating Step: Monitor by

    NMR. Look for the disappearance of the vinyl protons (multiplets at 5.8–6.4 ppm).

  • Stop Condition: Quench immediately upon consumption of acrylate to prevent retro-Michael or polymerization.

• Workup:

  • Evaporate solvent under reduced pressure (

    ).

  • Crucial: Avoid acidic washes if the oxolane ring is acid-sensitive (though generally stable, strong acids can ring-open THF derivatives).

Module 4: Troubleshooting Guide (FAQ)

Q1: My reaction turned into a solid rubbery puck. What happened?

A: You experienced "runaway polymerization."

• Cause: Reaction got too hot or was too concentrated.

• Fix: Repeat with 2x solvent volume and keep the reaction at 0°C for the first hour. Add 100 ppm MEHQ if the starting material didn't have it.

Q2: I see the product, but the yield is low and I recovered starting material.

A: The Michael addition is reversible (Retro-Michael).

• Cause: Thermodynamic equilibrium was reached.

• Fix: Use a slight excess of the nucleophile (1.2–1.5 equiv). If using a volatile nucleophile, add it in portions.

Q3: Can I use ethanol as a solvent?

A: Risk High.

• Reason: Ethanol is nucleophilic.[1] If you use a base strong enough to deprotonate ethanol (generating EtO⁻), you will convert your Oxolanyl Acrylate into Ethyl Acrylate.

• Fix: Use Isopropanol or t-Butanol if a protic solvent is absolutely required; otherwise, stick to MeCN or THF.

Module 5: Diagnostic Decision Tree

Use this flow to diagnose impurity profiles in crude NMR.

Caption: Diagnostic logic for analyzing crude reaction mixtures.

Module 6: Data Reference & Compatibility

Parameter	Recommended	Avoid	Reason
Base	DBU, TMG, DIPEA	NaOMe, KOEt, NaH	Alkoxides cause transesterification; NaH can induce anionic polymerization.
Solvent	MeCN, THF, DCM	MeOH, EtOH, Water	Protic solvents compete as nucleophiles; Water hydrolyzes the ester.
Temp	0°C 25°C		Heat initiates radical polymerization.
Atmosphere	Air (capped flask)	High-purity bubbling	Oxygen is a co-inhibitor for acrylates. Bubbling removes it.

References

• Mather, B. D., et al. (2006). "Michael addition reactions in macromolecular design for emerging technologies." Progress in Polymer Science, 31(5), 487-531.

• Nair, D. P., et al. (2014).[2] "The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry." Chemistry of Materials, 26(1), 724-744.

• Google Patents. (2010). "Method of inhibiting polymerization and fouling in acrylic acid and acrylate processes." EP2197827B1.

• Organic Chemistry Portal. "Michael Addition." Reaction Mechanisms and Procedures.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. mlms.nuaa.edu.cn [mlms.nuaa.edu.cn]

Technical Support Center: Exotherm Control in α,β-Unsaturated Ester Synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical thermal hazards associated with the synthesis of α,β-unsaturated esters. Reactions such as the Horner-Wadsworth-Emmons (HWE) and Wittig olefinations are fundamental to drug development, but their highly exothermic nature poses severe risks during scale-up.

This guide bridges the gap between theoretical reaction mechanisms and field-proven process engineering, ensuring your protocols are both scientifically sound and inherently safe.

Section 1: Reaction Calorimetry & Scale-Up Hazards

Q: Why does my Horner-Wadsworth-Emmons (HWE) reaction run smoothly at the 1-gram scale but suddenly boil over and degrade during a 100-gram scale-up?

A: This is a classic heat transfer failure caused by the deteriorating surface-area-to-volume (SA/V) ratio during batch scale-up[1].

In small-scale laboratory flasks, the SA/V ratio is exceptionally high. The cooling bath rapidly dissipates the heat generated by the highly exothermic deprotonation of the phosphonate (typically utilizing strong bases like NaH or n-BuLi) and the subsequent olefination step. However, as you scale up, the volume of the reaction mixture increases cubically while the surface area of the reactor increases only quadratically. Heat generation quickly outpaces heat removal[1].

Furthermore, a dangerous phenomenon known as reagent accumulation often occurs. Chemists frequently attempt to control the exotherm by lowering the temperature and adding the base slowly. If the temperature is too low, the initial reaction kinetics are delayed, causing unreacted reagents to accumulate in the vessel[1]. Once the reaction finally initiates, it consumes the accumulated reagents simultaneously, leading to a catastrophic thermal runaway, solvent vaporization, and product degradation[1].

Logical pathway of thermal runaway in batch scale-up and mitigation strategies.

Section 2: Chemical Mitigation via Mild Base Alternatives

Q: We are synthesizing a base-sensitive α,β-unsaturated ester. How can we avoid the massive exotherm and degradation associated with NaH?

A: Transition your methodology to Masamune-Roush conditions . Instead of relying on strong, highly exothermic bases, this protocol utilizes a mild tertiary amine (such as DBU or DIPEA) in combination with a lithium salt (typically LiCl)[2][3].

The Causality: The lithium cation acts as a Lewis acid, strongly coordinating with the phosphoryl oxygen of the phosphonate. This coordination significantly increases the acidity of the α-protons[2]. Consequently, mild bases like DBU or DIPEA can smoothly deprotonate the phosphonate at room temperature without generating a massive, instantaneous exotherm[3]. This creates a self-validating system: the reaction rate is inherently limited by the deprotonation equilibrium, preventing runaway heat generation and preserving base-sensitive substrates.

Protocol 1: Masamune-Roush HWE Synthesis of (E)-α,β-Unsaturated Esters

This protocol is self-validating; the weak base prevents runaway deprotonation, ensuring thermal control.

• Preparation: Charge a dry, nitrogen-flushed reactor with anhydrous LiCl (1.2 equivalents). Suspend the salt in anhydrous acetonitrile (MeCN).

• Reagent Addition: Add the phosphonate (e.g., triethyl phosphonoacetate, 1.1 eq) and the target aldehyde (1.0 eq) to the suspension.

• Controlled Deprotonation: Dropwise add DBU or DIPEA (1.0 - 1.2 eq) at room temperature. (Note: The mild base deprotonates the phosphonate only when activated by Li+ coordination, ensuring a steady, low-exotherm reaction).

• Monitoring: Stir the mixture at room temperature until complete consumption of the aldehyde is observed via TLC or HPLC (typically 2-4 hours).

• Quench & Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate, wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

Section 3: Engineering Mitigation via Continuous Flow Chemistry

Q: Our pilot plant requires multi-kilogram quantities of an α,β-unsaturated ester, but our batch reactors cannot handle the heat of the olefination. What is the most reliable engineering solution?

A: Implement Continuous Flow Chemistry . Flow reactors utilize micro- or meso-scale tubing, providing an exceptionally high SA/V ratio compared to traditional batch round-bottom flasks[4][5].

The Causality: The nearly isothermal behavior of microreactors allows for instantaneous heat dissipation. When the reactive streams are pumped into a micromixer, the exothermic coupling occurs within a tiny, highly controlled volume. Heat is immediately transferred to the surrounding cooling medium, preventing hot spots and thermal runaways[5]. Furthermore, flow systems eliminate the risk of large-scale reagent accumulation, as only a few milliliters of reactive intermediates exist at any given moment[6].

Continuous flow reactor workflow for isothermal α,β-unsaturated ester synthesis.

Protocol 2: Continuous Flow HWE Synthesis

This protocol physically limits thermal hazards by restricting the reacting volume.

• Solution Preparation:

  • Stream A: Prepare a solution of the phosphonate (1.1 M) and a mild base (e.g., DBU, 1.2 M) in anhydrous solvent (e.g., THF or MeCN).

  • Stream B: Prepare a solution of the aldehyde (1.0 M) in the same anhydrous solvent.

• System Priming: Prime the continuous flow system (HPLC pumps, T-mixer, and PTFE residence time coil) with pure solvent to establish baseline pressure.

• Thermal Regulation: Set the reactor coil temperature using a thermostatic bath (e.g., 25 °C). (Causality: The high SA/V ratio of the microreactor ensures immediate heat transfer to the bath, maintaining strict isothermal conditions).

• Steady-State Processing: Pump Stream A and Stream B at equal flow rates into the micromixer. Adjust the flow rate to achieve the desired residence time (typically 5–15 minutes depending on substrate reactivity).

• Collection: Collect the output stream via a back-pressure regulator (BPR) directly into a collection flask containing a quench solution (e.g., aqueous NH₄Cl) to immediately halt any residual reactivity.

Section 4: Quantitative Comparison of Exotherm Control Strategies

To assist in selecting the appropriate scale-up strategy, the following table summarizes the quantitative and qualitative differences between traditional batch processing, chemical mitigation, and engineering mitigation.

Parameter	Traditional Batch (NaH/THF)	Masamune-Roush (LiCl/DBU)	Continuous Flow (Microreactor)
Exotherm Potential	Very High (Requires cryogenic cooling)	Low to Moderate	Negligible (Isothermal control)
SA/V Ratio	Low (Deteriorates exponentially on scale-up)	Low (Deteriorates exponentially on scale-up)	Exceptionally High (>10,000 m²/m³)
Reagent Accumulation Risk	High (If dosing is faster than reaction rate)	Low (Equilibrium-limited deprotonation)	Zero (Continuous steady-state conversion)
Substrate Compatibility	Poor for base-sensitive aldehydes	Excellent (Mild conditions prevent degradation)	Excellent (Short residence times prevent side-reactions)
Scalability	Poor (Requires extensive reaction calorimetry)	Good (Suitable for multi-gram lab scale)	Excellent (Scale-out by running continuously)

References

• Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications. URL:[Link]

• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions... The Journal of Organic Chemistry. URL:[Link]

• Structural diversification of the aminobicyclo[4.3.0]nonane skeleton using alkynylsilyl-derived allylic trichloroacetimidates. RSC Publishing. URL:[Link]

• Continuous flow synthesis of β-amino α, β-unsaturated esters in aqueous medium. ResearchGate. URL:[Link]

• Continuous-Flow Chemistry. Wiley Analytical Science. URL:[Link]

• Continuous-flow hydration–condensation reaction: Synthesis of α,β-unsaturated ketones from alkynes and aldehydes by using a heterogeneous solid acid catalyst. Beilstein Journals. URL:[Link]

• A field guide to flow chemistry for synthetic organic chemists. Chemical Science (RSC Publishing). URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. beilstein-journals.org [beilstein-journals.org]

Reference Data & Comparative Studies

High-Field vs. Benchtop NMR Comparison Guide: Structural Elucidation of Methyl 3-(oxolan-3-yl)prop-2-enoate

As drug development accelerates, analytical chemists are frequently forced to balance the need for rapid, at-line reaction monitoring against the necessity for rigorous structural elucidation. For functionalized heterocycles like methyl 3-(oxolan-3-yl)prop-2-enoate —a critical intermediate in the synthesis of bioactive compounds—choosing the correct analytical platform is paramount.

This guide objectively compares the performance of High-Field NMR (600 MHz) against modern Benchtop NMR (60 MHz) for the structural verification of this specific molecule. By dissecting the causality behind spectral resolution and establishing self-validating experimental protocols, this guide empowers researchers to optimize their analytical workflows.

Structural and Spectral Anatomy

Methyl 3-(oxolan-3-yl)prop-2-enoate consists of an oxolane (tetrahydrofuran) ring attached at the C3 position to a methyl acrylate group. The structural verification of this intermediate relies on two critical spectral regions:

• The Alkene Protons (5.8 – 7.0 ppm): Used to confirm the stereochemistry (E vs. Z isomer) via scalar J-coupling. The E-isomer typically exhibits a massive trans coupling constant of ~15.6 Hz, while the Z-isomer shows a cis coupling of ~11.0 Hz.

• The Oxolane and Methoxy Protons (3.0 – 4.0 ppm): The oxolane ring contains heavily deshielded protons adjacent to the oxygen atom (H-2 and H-5)[1]. These resonate in the same narrow chemical shift window as the sharp methoxy (-OCH₃) singlet.

The Causality of Peak Overlap at Low Magnetic Fields

To understand the performance gap between the two instruments, we must look at the physics of nuclear magnetic resonance. Chemical shift (in ppm) is independent of the external magnetic field, but scalar J-coupling (in Hz) is strictly dictated by nuclear spin interactions and remains constant regardless of the magnet used[2].

At 600 MHz, 1 ppm equals 600 Hz. A 15.6 Hz doublet spans a mere 0.026 ppm, resulting in sharp, baseline-resolved peaks. However, at 60 MHz, 1 ppm equals only 60 Hz. That exact same 15.6 Hz doublet now spans a massive 0.26 ppm[2]. When complex splitting occurs—such as the second-order effects seen in the oxolane H-2 and H-5 protons—the multiplets expand drastically across the ppm scale at low fields, inevitably swallowing adjacent signals like the 3.72 ppm methoxy singlet[3].

Comparative Performance Data

The following table summarizes the expected ¹H NMR spectral data for the E-isomer of methyl 3-(oxolan-3-yl)prop-2-enoate, comparing the resolution capabilities of both platforms.

Proton Assignment	Chemical Shift (ppm)	Multiplicity & J-Coupling	600 MHz (High-Field) Resolution	60 MHz (Benchtop) Resolution
Alkene H-β	6.85	dd, J = 15.6, 7.0 Hz	Baseline resolved	Resolved, minor broadening
Alkene H-α	5.82	d, J = 15.6 Hz	Baseline resolved	Resolved, easily integrated
Methoxy (-OCH₃)	3.72	s (3H)	Sharp, isolated singlet	Buried in oxolane multiplet
Oxolane H-2, H-5	3.50 – 4.00	m (4H)	Distinct, complex multiplets	Broad, unresolved multiplet
Oxolane H-3	3.10	m (1H)	Resolved multiplet	Partially resolved
Oxolane H-4	1.70 – 2.20	m (2H)	Distinct multiplets	Broad multiplet

Workflow Comparison and Decision Matrix

Fig 1. Decision matrix and workflow for NMR analysis of methyl 3-(oxolan-3-yl)prop-2-enoate.

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical workflow must contain internal checks. Below are the optimized, self-validating protocols for both instruments.

Protocol A: High-Resolution Structural Elucidation (600 MHz)

Use this protocol for final compound characterization, patent filing, or strict isomer quantification.

• Sample Preparation: Dissolve exactly 5.0 mg of the purified intermediate in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-precision 5 mm NMR tube.

• Tuning & Locking: Insert the sample into the 600 MHz spectrometer. Tune the probe to the ¹H resonance frequency and lock onto the deuterium signal of the CDCl₃ solvent.

• Shimming: Execute gradient shimming (e.g., TopShim) until the TMS peak achieves a line width of < 1.0 Hz at half-height.

• Acquisition: Acquire 16 transients using a standard 30-degree pulse sequence (zg30), 64k data points, a spectral width of 12 ppm, and a relaxation delay (D1) of 2.0 seconds.

• Processing: Apply zero-filling to 128k points and an exponential window function (Line Broadening = 0.3 Hz). Fourier transform, phase correct, and baseline correct the spectrum. Calibrate the TMS signal to 0.00 ppm.

• Self-Validation Check: Integrate the methoxy singlet at 3.72 ppm and set its value to exactly 3.00. The sum of the integrals for the E-alkene doublet (5.82 ppm) and the Z-alkene doublet (if present, ~5.3 ppm) must equal exactly 1.00. This internal mass balance confirms that no stereoisomers have been lost to baseline noise.

Protocol B: Rapid At-Line Reaction Monitoring (60 MHz Benchtop)

Use this protocol for real-time tracking of the olefination reaction directly on the lab bench.

• Sample Preparation: Extract 50 µL of the crude reaction mixture. Dilute with 0.5 mL of non-deuterated solvent (e.g., CHCl₃) or use the sample neat if it is a free-flowing liquid.

• Instrument Setup: Insert the standard 5 mm tube into the 60 MHz benchtop permanent magnet spectrometer. Modern benchtop systems utilize an internal capillary lock system, eliminating the need for expensive deuterated solvents[4].

• Shimming: Run a rapid 1D automated shim protocol to optimize the permanent magnet's field homogeneity.

• Acquisition: Acquire 64 transients (to compensate for the lower intrinsic sensitivity of the 60 MHz magnet) using a standard 1D proton sequence. If analyzing in protonated solvents, apply a highly selective solvent suppression method (e.g., PRESAT)[4].

• Processing: Apply a Fourier transform with a slightly higher Line Broadening (LB = 1.0 Hz) to smooth the lower signal-to-noise ratio.

• Self-Validation Check: Because the oxolane H-2/H-5 protons and the methoxy protons will severely overlap at 60 MHz, their combined integral must be used as a system check. Calibrate the isolated alpha-alkene proton (5.82 ppm) to 1.00. The heavily overlapped 3.5–4.0 ppm region must integrate to exactly 7.00 (3H methoxy + 4H oxolane H-2,5). A value significantly > 7.15 indicates unreacted starting material or solvent contamination.

Conclusion

The choice between High-Field and Benchtop NMR for the analysis of methyl 3-(oxolan-3-yl)prop-2-enoate depends entirely on the analytical objective. High-field (600 MHz) NMR is non-negotiable for absolute structural elucidation, as it completely resolves the methoxy singlet from the complex oxolane ring multiplets. However, for chemists who simply need to verify the E/Z alkene ratio during synthesis, a 60 MHz benchtop NMR provides a highly efficient, cryogen-free, and self-validating alternative that keeps the workflow moving at the bench.

References

1.4 - Technology Networks 2. 2 - Oxford Instruments 3. 3 - MDPI 4.5 - MOST Wiedzy / MDPI

Sources

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• 2. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 3. Benchtop NMR in Biomedicine: An Updated Literature Overview [mdpi.com]
• 4. technologynetworks.com [technologynetworks.com]
• 5. Making sure you're not a bot! [mostwiedzy.pl]

A Comparative Guide to the FTIR Characteristic Peaks of Methyl 3-(Tetrahydrofuran-3-yl)acrylate

Introduction

Methyl 3-(tetrahydrofuran-3-yl)acrylate is a molecule of interest in polymer chemistry and materials science, combining the functionalities of a reactive acrylate group with a polar tetrahydrofuran (THF) moiety. The precise characterization of this monomer is paramount for understanding its polymerization kinetics, and for quality control in its synthesis and application. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique that provides a molecular fingerprint, allowing for the identification of key functional groups and the overall structure of a compound.

This guide provides an in-depth analysis of the expected FTIR characteristic peaks for methyl 3-(tetrahydrofuran-3-yl)acrylate. As a direct experimental spectrum for this specific molecule is not widely published, this guide will build a predictive framework by dissecting the molecule into its core components: the methyl acrylate system and the tetrahydrofuran ring. We will compare the known spectral features of these parent structures to project a reliable FTIR profile for the target compound, offering researchers a robust reference for its identification and analysis.

Deconstructing the Molecule for Spectral Prediction

The fundamental principle of this analysis is that the FTIR spectrum of a complex molecule is, to a first approximation, an overlay of the characteristic vibrational modes of its constituent functional groups. The electronic environment of each group can cause shifts in peak positions, but the fundamental absorptions remain identifiable.

Below is a diagram illustrating the key functional components of methyl 3-(tetrahydrofuran-3-yl)acrylate that we will analyze.

Caption: Key functional groups of Methyl 3-(tetrahydrofuran-3-yl)acrylate for FTIR analysis.

Comparative Analysis of Characteristic Vibrational Modes

The Acrylate System: C=O and C=C Vibrations

The α,β-unsaturated ester system is the most electronically active part of the molecule and gives rise to strong, characteristic absorptions.

• C=O (Ester) Stretching: For simple saturated esters, the carbonyl stretch (νC=O) is typically found around 1735-1750 cm⁻¹. However, in acrylate systems, conjugation between the carbonyl group and the C=C double bond lowers the bond order of the C=O group, shifting its absorption to a lower wavenumber. For methyl acrylate, this peak is observed around 1720-1730 cm⁻¹ .[1] This peak is expected to be one of the strongest and sharpest in the spectrum of methyl 3-(tetrahydrofuran-3-yl)acrylate.

• C=C (Alkenyl) Stretching: The stretching vibration (νC=C) of the conjugated double bond in acrylates typically appears in the range of 1630-1640 cm⁻¹ .[2] Its intensity is enhanced by the conjugation with the carbonyl group. In the context of polymerization studies, the disappearance of this peak is a primary indicator of monomer consumption.[2]

• Ester C-O Stretching: Esters display two C-O stretching vibrations. The C(=O)-O stretch is typically found between 1200-1300 cm⁻¹ , while the O-CH₃ stretch appears between 1100-1200 cm⁻¹ .[3] For methyl acrylate, these are often observed as strong, complex bands. A prominent peak around 1241 cm⁻¹ is characteristic of the O=C-O-C ester bond that forms in the polymer, but related strong absorptions are present in the monomer.[2]

The Tetrahydrofuran Ring: C-O-C Ether Vibration

The defining feature of the tetrahydrofuran moiety is the cyclic ether linkage.

• C-O-C (Ether) Stretching: Saturated cyclic ethers like tetrahydrofuran are characterized by a strong, broad antisymmetric C-O-C stretching band. For pure THF, this absorption is located around 1070-1085 cm⁻¹ .[4] This peak is expected to be a prominent feature in the spectrum of the target molecule. Its position is generally less sensitive to substitution on the ring compared to the acrylate peaks' sensitivity to conjugation.

C-H Stretching and Bending Vibrations

• sp² C-H Stretching: The C-H bonds on the double bond (vinylic hydrogens) will show stretching absorptions just above 3000 cm⁻¹, typically in the 3000-3100 cm⁻¹ region. These are generally of medium to weak intensity.[5]

• sp³ C-H Stretching: The aliphatic C-H bonds in the methyl group and the tetrahydrofuran ring will exhibit strong stretching absorptions just below 3000 cm⁻¹, in the range of 2850-2990 cm⁻¹ .[5] Multiple peaks are expected in this region due to the symmetric and antisymmetric stretches of the CH₂ and CH₃ groups.

• C-H Bending: The region from 1350-1470 cm⁻¹ will contain various C-H scissoring and bending vibrations from the CH₂ groups of the THF ring and the CH₃ group of the ester. These peaks are often sharp but can be complex.

Predicted FTIR Spectrum: A Summary Table

The following table synthesizes the analysis above into a predictive guide for the characteristic peaks of methyl 3-(tetrahydrofuran-3-yl)acrylate.

Wavenumber (cm⁻¹)	Intensity	Assignment	Notes
~3050-3100	Weak	=C-H Stretch (Vinylic)	Confirms the presence of the acrylate double bond.
~2850-2990	Strong	C-H Stretch (Aliphatic)	A complex band representing CH₂ (THF) and CH₃ (ester) groups.
~1725	Strong	C=O Stretch (α,β-unsaturated Ester)	Key peak for identifying the conjugated ester functional group. Sharp and very intense.[1]
~1635	Medium	C=C Stretch (Conjugated Alkene)	Confirms the acrylate functionality. Its intensity is enhanced by conjugation.[2]
~1440-1470	Medium	C-H Bending (CH₂ Scissoring)	From the THF ring.
~1380	Medium-Weak	C-H Bending (CH₃ Symmetric)	From the methyl ester group.
~1200-1300	Strong	C-O Stretch (Asymmetric C(=O)-O)	Part of the characteristic ester "fingerprint."[3]
~1075	Strong	C-O-C Stretch (Antisymmetric Ether)	The signature peak for the tetrahydrofuran ring.
~980	Medium	=C-H Bend (Out-of-plane)	Characteristic of trans-disubstituted alkenes.

Bolded peaks represent the most characteristic and readily identifiable absorptions for structural confirmation.

Alternative Analytical Techniques

While FTIR is an excellent tool for functional group identification, a comprehensive characterization of methyl 3-(tetrahydrofuran-3-yl)acrylate should be supported by other analytical methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed information about the chemical environment of each proton and carbon atom, allowing for unambiguous confirmation of the connectivity and stereochemistry of the molecule. It is the gold standard for structural elucidation.

• Mass Spectrometry (MS): MS provides the molecular weight of the compound and information about its fragmentation patterns, which can be used to confirm the molecular formula and aspects of the structure. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique is ideal for assessing the purity of the compound and identifying any potential byproducts from the synthesis.

Experimental Protocol: Acquiring the FTIR Spectrum

The following protocol outlines a standard procedure for obtaining a high-quality FTIR spectrum of a liquid sample like methyl 3-(tetrahydrofuran-3-yl)acrylate using an Attenuated Total Reflection (ATR) accessory, which is common in modern laboratories.

Caption: Standard workflow for acquiring an ATR-FTIR spectrum of a liquid sample.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent like isopropanol, and dry it completely with a soft, lint-free tissue.

• Background Collection: Record a background spectrum. This measures the ambient atmosphere (water vapor, CO₂) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.

• Sample Application: Place a single drop of methyl 3-(tetrahydrofuran-3-yl)acrylate onto the center of the ATR crystal. The drop should be just large enough to completely cover the crystal surface.

• Spectrum Acquisition: Acquire the sample spectrum. Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to ensure a good signal-to-noise ratio.

• Data Processing: The resulting spectrum is automatically ratioed against the background. Apply a baseline correction and, if available in the software, an ATR correction to account for the wavelength-dependent depth of penetration of the IR beam.

• Peak Analysis: Identify the wavenumbers of the key absorption bands and compare them to the predicted values in the table above.

Conclusion

The FTIR spectrum of methyl 3-(tetrahydrofuran-3-yl)acrylate is predicted to be rich with distinct, identifiable features. The most prominent and characteristic peaks will be the strong C=O stretch of the conjugated ester at approximately 1725 cm⁻¹ and the strong C-O-C stretch of the ether in the tetrahydrofuran ring around 1075 cm⁻¹ . These, along with the C=C stretch near 1635 cm⁻¹ and the complex C-H stretching region between 2850-2990 cm⁻¹ , provide a unique spectral fingerprint. This guide, by comparing the spectral features of its constituent parts, offers a reliable and scientifically grounded framework for researchers to identify and characterize this important monomer, ensuring confidence in their materials and experimental outcomes.

References

• Laurence, D. A. (n.d.). Far-Infrared Spectrum of Tetrahydrofuran: Spectroscopic Evidence for Pseudorotation. The Journal of Chemical Physics | AIP Publishing. [Link]

• Sengupta, S., et al. (2020). FTIR spectra of THF ( ~ 3 Torr ) before and after laser irradiation at 193 nm , photoproducts are marked on the peaks. ResearchGate. [Link]

• FT-IR spectra of methyl acrylate (a), methyl vinyl ketone (b), and... ResearchGate. (n.d.). [Link]

• The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted derivatives. eCommons. (n.d.). [Link]

• Tetrahydrofuran - Optional[FTIR] - Spectrum. SpectraBase. (n.d.). [Link]

• National Center for Biotechnology Information. (n.d.). Tetrahydrofuran. PubChem. [Link]

• Nicolai, B. (n.d.). QUANTITATIVE COMONOMER ANALYSIS OF POLYACRYLATES VIA IR SPECTROSCOPY. [Link]

• ATR-FTIR spectra of methyl acrylate (blue line), (−)[H-Ment-Im][NTf2]... ResearchGate. (n.d.). [Link]

• AZoM. (2019, May 27). Curing an Acrylate with FTIR Spectroscopy. [Link]

• Smith, B. C. (2023, January 1). Infrared Spectroscopy of Polymers X: Polyacrylates. Spectroscopy Online. [Link]

• Tan, T. T., et al. (n.d.). GEOMETRY, VIBRATIONAL, NBO, MEP AND HOMO-LUMO ANALYSIS OF TETRAHYDROFURAN (THF) BASED ON DFT CALCULATIONS. Scholar DLU. [Link]

• Infrared spectra of some methacrylic esters and their polymers. ResearchGate. (n.d.). [Link]

• Nyquist, R. A., & Fiedler, S. (1994). Infrared study of vinyl acetate, methyl acrylate and methyl methacrylate in various solvents. Vibrational Spectroscopy, 6(3), 285-291. [Link]

• Poly(methyl methacrylate-co-methyl acrylate) - Optional[FTIR] - Spectrum. SpectraBase. (n.d.). [Link]

• Pickett, L. W., et al. (1953). The Vacuum Ultraviolet Absorption Spectra of Cyclic Compounds. II. Tetrahydrofuran, Tetrahydropyran, 1,4-Dioxane and Furan. Journal of the American Chemical Society, 75(7), 1618-1622. [Link]

• Ecija, M., et al. (n.d.). Geometric structure and vibrational spectrum of tetrahydrofuran. The Journal of Physical Chemistry. [Link]

• Hoffmann, R. W. (2025, March 12). Stereoselective Syntheses of Highly Substituted Tetrahydrofurans based on Matteson Homologations. Chemistry – A European Journal. [Link]

• da Silva, E. M., et al. (2021, June 9). Methacrylate peak determination and selection recommendations using ATR-FTIR to investigate polymerisation of dental methacrylate mixtures. PLOS ONE. [Link]

• Application of ftir in the determination of acrylate content in poly(sodium acrylate-co-acrylamide) superabsorbent hydrogels. SciSpace. (n.d.). [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to HPLC Method Development for Tetrahydrofuran-3-yl Acrylate Derivatives

In the dynamic landscape of pharmaceutical and materials science, the precise characterization of monomers is paramount to ensuring the quality, efficacy, and safety of the final polymer-based products. Tetrahydrofuran-3-yl acrylate and its derivatives are a class of cyclic ether acrylates gaining traction in the development of advanced coatings, adhesives, and biomedical materials. Their unique structure, which combines a flexible ether linkage with a reactive acrylate moiety, imparts desirable properties to the resulting polymers.[1][2] However, the analysis of these reactive monomers presents unique challenges, including potential instability and the need to resolve them from structurally similar impurities and oligomers.[3][4]

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of tetrahydrofuran-3-yl acrylate derivatives. We will explore the causality behind experimental choices, from column and mobile phase selection to the tangible benefits of transitioning to modern chromatographic techniques. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for these critical compounds.

Understanding the Analyte: Physicochemical Properties

Before embarking on method development, a thorough understanding of the analyte's properties is crucial. Tetrahydrofurfuryl acrylate (THFA), a close structural analog to tetrahydrofuran-3-yl acrylate, serves as an excellent model. Its key characteristics inform our chromatographic strategy:

• Structure: Possesses a polar tetrahydrofuran ring and a non-polar acrylate group, giving it a moderate overall polarity.[5]

• Molecular Weight: Approximately 156.18 g/mol .

• Solubility: Generally soluble in organic solvents like methanol, acetonitrile, and tetrahydrofuran (THF), with limited water solubility.[6][7]

• UV Absorbance: The acrylate functional group contains a chromophore that allows for UV detection, typically around 210 nm.[8][9]

• Reactivity: As a monomer, it is prone to polymerization, often stabilized with inhibitors like hydroquinone (HQ) or monomethyl ether hydroquinone (MEHQ). This reactivity must be considered to prevent on-column polymerization.

This dual polarity and reactivity profile dictates a reversed-phase HPLC approach as the most suitable starting point.

Part 1: Foundational HPLC Method Development

The goal of HPLC method development is to achieve adequate resolution, peak shape, and sensitivity in a reasonable analysis time. For tetrahydrofuran-3-yl acrylate derivatives, a systematic approach is essential.

The Method Development Workflow

The process of developing a robust HPLC method is iterative and logical. It begins with defining the analytical goals and progresses through systematic optimization of chromatographic parameters.

Caption: Logical workflow for systematic HPLC method development.

Comparative Analysis of Stationary Phases (Columns)

The choice of the stationary phase is the most critical factor influencing separation selectivity. For moderately polar compounds like tetrahydrofuran-3-yl acrylate derivatives, several reversed-phase columns are viable alternatives.

Column Chemistry	Particle Size (µm)	Key Characteristics & Rationale	Ideal For
C18 (Octadecylsilane)	5, 3.5, <2	The Workhorse: Offers high hydrophobicity, providing strong retention for non-polar molecules. A good starting point for most acrylate analyses.[8]	Initial screening, separating non-polar impurities, and established methods.
C8 (Octylsilane)	5, 3.5, <2	Reduced Retention: Less hydrophobic than C18. Useful if the analyte is too strongly retained on a C18 column, leading to excessively long run times.	Faster analysis of moderately polar compounds.
Phenyl-Hexyl	5, 3.5, <2	Alternative Selectivity: Provides unique pi-pi interactions with aromatic or unsaturated compounds. Can improve resolution between the acrylate and any aromatic impurities.	Resolving critical pairs that co-elute on C18/C8 phases.
Polar-Embedded (e.g., AQ-C18)	5, 3.5, <2	Enhanced Aqueous Stability: Compatible with highly aqueous mobile phases without phase collapse. Useful for separating the main analyte from more polar impurities.[10]	Methods requiring high water content in the mobile phase for retaining polar analytes.

Expert Insight: For initial method development for tetrahydrofuran-3-yl acrylate, a standard C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm) is the most logical starting point due to its versatility and the substantial body of literature on acrylate separations using this phase.[9][11]

Mobile Phase Selection and Optimization

The mobile phase composition fine-tunes the retention and elution of the analyte.[2] A gradient elution is typically preferred for analyzing samples that may contain impurities with a wide range of polarities.[8]

Mobile Phase System	Composition & Rationale	Optimization Strategy
Acetonitrile / Water	Standard Choice: Acetonitrile (ACN) is a common organic modifier offering low viscosity and good UV transparency. This combination provides excellent resolving power for a wide range of compounds.	Start with a broad gradient (e.g., 5% to 95% ACN over 20 minutes) to elute all components. Then, narrow the gradient around the elution time of the target analyte to improve resolution.
Methanol / Water	Alternative Selectivity: Methanol (MeOH) can offer different selectivity compared to ACN due to its protic nature and different solvent strength. It can sometimes improve peak shape for certain compounds.	Can be substituted for ACN to see if selectivity for critical pairs improves. Note that system pressure will be higher with MeOH.
Buffered Mobile Phase	pH Control: For ionizable impurities (e.g., acrylic acid), adding a buffer (e.g., 10-20 mM phosphate or acetate) can ensure consistent retention times and peak shapes.[12][13]	Adjust mobile phase pH to be at least 2 units away from the pKa of any ionizable species to ensure they are in a single, un-ionized form for consistent retention.
THF as a Modifier	Strong Elution & Solubility: Tetrahydrofuran (THF) is a strong organic solvent that can be added in small percentages (1-5%) to the organic modifier to improve peak shape or alter selectivity, especially for polymer-related samples.[14] However, caution is advised as THF can swell PEEK tubing and some pump seals.	Use sparingly and only if ACN or MeOH fail to provide adequate separation or peak shape. Ensure system compatibility.

Part 2: Experimental Protocol - HPLC Method Development

This protocol outlines a self-validating system for developing a reversed-phase HPLC method for the assay of a tetrahydrofuran-3-yl acrylate derivative.

1. Objective: To develop a stability-indicating HPLC method to quantify the main peak and separate it from potential impurities and degradants.

2. Materials & Equipment:

• HPLC system with a quaternary pump, autosampler, column thermostat, and DAD/UV detector.

• Reference standard of tetrahydrofuran-3-yl acrylate.

• HPLC-grade acetonitrile, methanol, and water.

• Analytical balance, volumetric flasks, and pipettes.

• C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

3. Standard & Sample Preparation:

• Standard Stock Solution (1.0 mg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard (0.1 mg/mL): Dilute 1.0 mL of the stock solution to 10.0 mL with the diluent.

• Sample Solution (0.1 mg/mL): Prepare the sample at the same concentration as the working standard using the same diluent.

4. Initial Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 3.5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 20 minutes, hold at 90% B for 5 minutes, return to 10% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

5. Method Development & Optimization:

• Step 1 (Initial Run): Inject the working standard. Assess the retention time, peak shape, and run time.

• Step 2 (Gradient Optimization): Based on the initial run, adjust the gradient slope. If the peak elutes very late, start with a higher initial %B. If it elutes early, use a shallower gradient to improve resolution from early-eluting impurities.

• Step 3 (Solvent Screening): If peak shape is poor or co-elution occurs, replace Acetonitrile with Methanol and repeat the screening run to evaluate changes in selectivity.

• Step 4 (Forced Degradation): To ensure the method is stability-indicating, subject the sample to stress conditions (acid, base, peroxide, heat, light). Analyze the stressed samples to confirm that degradation products are resolved from the main analyte peak.

• Step 5 (Finalization): Once optimal conditions are found, proceed to method validation.

6. Method Validation (as per ICH Guidelines):

• The finalized method must be validated for parameters including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness, as mandated by regulatory bodies.[1][8]

Part 3: Performance Comparison - HPLC vs. UPLC

Ultra-Performance Liquid Chromatography (UPLC) represents a significant advancement over traditional HPLC, primarily through the use of sub-2 µm particle size columns. This technology offers substantial benefits for the analysis of acrylate monomers.

Parameter	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	Advantage of UPLC
Column Particle Size	3 - 5 µm	< 2 µm (typically 1.7 - 1.8 µm)	Higher efficiency, better resolution.
Operating Pressure	4,000 - 6,000 psi	10,000 - 15,000+ psi	Allows for higher flow rates and use of smaller particles.[7]
Analysis Time	Typically 15 - 30 minutes	Typically 1 - 5 minutes	Significantly higher sample throughput.
Resolution	Good	Excellent; narrower peaks lead to better separation of closely eluting impurities.	Improved ability to detect and quantify trace-level impurities.
Sensitivity	Standard	Higher; sharper peaks result in greater peak height and better signal-to-noise.	Lower limits of detection (LOD) and quantitation (LOQ).
Solvent Consumption	Higher	Significantly lower due to shorter run times and lower flow rates.	Reduced operational costs and environmental impact.

Causality: The smaller particles in UPLC columns provide a greater surface area and shorter diffusion paths for analyte molecules. This dramatically improves mass transfer, leading to much higher chromatographic efficiency (more theoretical plates per unit column length). To operate these columns, higher pressures are required to push the mobile phase through the densely packed bed, which is why UPLC systems are engineered to withstand these conditions. The result is a separation that is not only faster but also superior in its resolving power. For the analysis of tetrahydrofuran-3-yl acrylate, migrating an HPLC method to UPLC can reduce run times from over 15 minutes to under 3, while simultaneously improving the resolution of process impurities or degradants.

Conclusion

The development of a robust HPLC method for tetrahydrofuran-3-yl acrylate derivatives is a systematic process grounded in the physicochemical properties of the analyte. A C18 column with an acetonitrile/water gradient serves as an excellent starting point, offering a high probability of success. Method optimization should focus on achieving selectivity for critical impurities, a process often aided by screening different organic modifiers and column chemistries.

For laboratories seeking to enhance productivity and analytical performance, transitioning to UPLC technology is a compelling alternative. The significant gains in speed, resolution, and sensitivity provide a clear advantage, enabling faster product release and a deeper understanding of sample composition. By following the principles and protocols outlined in this guide, scientists can confidently develop and validate reliable analytical methods that meet the stringent requirements of the pharmaceutical and chemical industries.

References

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Available at: [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines. Available at: [Link]

• Alispharm. (2023). UPLC vs HPLC: what is the difference?. Available at: [Link]

• PubChem. (n.d.). Tetrahydrofurfuryl acrylate. Available at: [Link]

• Career Henan Chemical Co. (n.d.). Tetrahydrofurfuryl acrylate. Available at: [Link]

• Chrom Tech, Inc. (2025). What Is the Difference Between UHPLC and HPLC?. Available at: [Link]

• Aral Research. (2024). Difference Between HPLC and UPLC. Available at: [Link]

• Waters Corporation. (n.d.). HPLC to UPLC Method Migration Using Acrylate Analysis as a Model. Available at: [Link]

• RadTech. (2006). Analysis of Minor Ingredients in Multi-functional Acrylates and their Influence on the Properties. Available at: [Link]

• MDPI. (2025). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Available at: [Link]

• KNAUER. (n.d.). Determination and quantification of acrylic acid derivatives. Available at: [Link]

• SIELC Technologies. (2018). Separation of Methyl acrylate on Newcrom R1 HPLC column. Available at: [Link]

• IOP Publishing. (n.d.). Determination of 12 acrylate compounds in plastic food contact materials via high performance liquid chromatography. Available at: [Link]

• TA Instruments. (n.d.). MEETING THE ANALYTICAL CHALLENGES OF MODERN POLYMER CHEMISTRY. Available at: [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]

• Polymer Solutions. (2015). HPLC Analysis: Method Development and Validation. Available at: [Link]

• ResolveMass Laboratories Inc. (2026). Key Challenges and Solutions in Polymer Analysis. Available at: [Link]

• ResearchGate. (2019). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Available at: [Link]

• Research J. Pharm. and Tech. (2013). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Available at: [Link]

• ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available at: [Link]

• Agilent. (n.d.). Performance Characterizations and Comparisons of HPLC Column Options for Ultra High-Speed and High-Resolution HPLC Separations. Available at: [Link]

• ResearchGate. (2025). Challenges in polymer analysis by liquid chromatography. Available at: [Link]

• SIELC Technologies. (2018). Separation of Isobornyl acrylate on Newcrom R1 HPLC column. Available at: [Link]

• Waters Corporation. (n.d.). ACQUITY UPLC Columns Calculator. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Detection challenges in quantitative polymer analysis by liquid chromatography. Available at: [Link]

• GL Sciences. (n.d.). HPLC Column Catalog. Available at: [Link]

• Waters Corporation. (n.d.). HPLC Determination of Free Acrylic Acid and Monomers in Polyacrylates. Available at: [Link]

• LCGC International. (2020). Pyrolysis–Liquid Chromatography for the Analysis of Acrylic Resins. Available at: [Link]

• Restek. (2016). Is it OK to use THF (tetrahydrofuran) on my HPLC?. Available at: [Link]

• Waters Corporation. (n.d.). Advanced Polymer Chromatography Reverse Phase Method for Polymer Additives Using Tetrahydrofuran and Evaporative Light Scattering Detection. Available at: [Link]

Sources

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• 4. The Application of Polyrotaxane Cellulose Composite Materials in Quasi-Solid Electrolytes | MDPI [mdpi.com]
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Comparative Guide: UV-Vis Absorption of Conjugated Oxolanyl Esters

Topic: UV-Vis Absorption Maxima of Conjugated Oxolanyl Esters Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Technical Context

In the development of nucleoside analogues, macrolide antibiotics, and Annonaceous acetogenins, the conjugated oxolanyl ester moiety serves as a critical chromophore for structural characterization and purity assessment. This guide provides a technical comparison of Ultraviolet-Visible (UV-Vis) absorption maxima (

) across three distinct classes of these esters.

For the researcher, distinguishing between endocyclic conjugation (butenolides) and exocyclic conjugation (acrylates/cinnamates) is vital for verifying synthetic intermediates and identifying degradation products in real-time. This guide moves beyond simple data listing to explain the electronic causality driving these spectral shifts.

Mechanism of Action: The Chromophoric Shift

The oxolane (tetrahydrofuran) ring itself is UV-transparent above 200 nm. Absorption in these systems arises entirely from the conjugated ester functionality. The position of

is governed by the length of the -system and the rigidity of the ring attachment.

The Three Pillars of Spectral Tuning

• -Unsaturation: The primary transition ( ) typically appears at 210–220 nm.

• Ring Strain (Endocyclic vs. Exocyclic): Cyclic esters (butenolides) often show a slight bathochromic shift and increased intensity compared to their acyclic rotatable counterparts due to fixed planarity.

• Extended Conjugation: Attachment of aromatic rings (cinnamates) or polyene chains (retinoids) pushes absorption into the near-UV/visible region (280–350 nm).

Comparative Data: by Structural Class

The following table synthesizes experimental data for the most common conjugated oxolanyl ester motifs encountered in pharmaceutical chemistry.

Structural Class	Representative Moiety	(nm)	(L/mol·cm)	Key Application
Class A: Endocyclic	Butenolide (Furan-2(5H)-one)	210 – 220	10,000 – 15,000	Natural Products (e.g., Spongiabutenolides), Acetogenins
Class B: Exocyclic	Oxolanyl Acrylate	205 – 215	8,000 – 12,000	Polymer crosslinkers, Hydrogel precursors
Class C: Aromatic	Oxolanyl Cinnamate	270 – 280	20,000+	UV-blocking coatings, Prodrug tracking
Class D:[1] Polyenic	Oxolanyl Retinoate	325 – 330	40,000+	Dermatological delivery systems

Critical Insight: While Class A and Class B have similar

, Class A (Butenolides) typically exhibits a sharper, more defined peak due to the rigid "s-cis" or "s-trans" conformation locked by the ring structure, whereas Class B often presents as a broader shoulder.

Experimental Protocol: Self-Validating Spectral Analysis

To ensure reproducibility and distinguish these moieties from impurities (e.g., free acid hydrolysis products), follow this self-validating workflow.

Phase 1: Sample Preparation

• Solvent Selection: Use Acetonitrile (ACN) or Methanol (MeOH) (HPLC Grade). Avoid Benzene or Toluene as they mask the 200–280 nm region.

• Concentration: Prepare a stock solution of 100 µM. Dilute to ~10-20 µM for final scanning to keep Absorbance between 0.2 and 0.8 AU.

Phase 2: The "Shift Test" (Validation Step)

To confirm the "conjugated ester" identity and rule out non-conjugated impurities:

• Record Spectrum A: Neutral solution (MeOH).

• Record Spectrum B: Add 1 drop of 0.1 M NaOH (Base hydrolysis).

• Observation:

  • True Conjugated Ester: The ester bond cleaves. If the chromophore was part of the ester (e.g., Cinnamate), the peak will shift significantly (often blue-shift to the carboxylate form or red-shift if phenolate is formed).

  • Butenolide: The ring opens to form the

    -hydroxy carboxylate, causing a loss of the specific 215 nm lactone band and appearance of a carboxylate band.

Phase 3: Calculation of Molar Extinction Coefficient ( )

• Where

  = Absorbance at
• = Concentration (M)[2]
• = Path length (1 cm)

Note: If experimental

deviates by >10% from literature (Table above), suspect contamination with saturated oxolane precursors.

Visualizing the Structure-Property Relationship

The following diagram illustrates how structural modifications to the oxolane core drive the bathochromic shift (red shift) in UV absorbance.

Caption: Evolution of UV absorption maxima. Adding conjugation (blue arrows) drives the red shift, while cyclization (dashed arrow) fine-tunes intensity and position.

References

• Spongiane Diterpenoids & Butenolides: Gonzalez, M. A. (2006). Spongiane Diterpenoids. University of Valencia. Retrieved from [Link]

• Muricatacin & Oxolanyl Synthesis: Determining the absolute configuration and UV properties of THF-containing acetogenins. Journal of Organic Chemistry, 68(19), 7548–7550.[3][4]

• Conjugated Polymer Nanoparticles: ResearchGate. (2023). UV-vis absorption spectra of DPP-based polymers in tetrahydrofuran. Retrieved from [Link]

• Oxolanyl Nitrates UV Data: Canadian Science Publishing. Circular Dichroism of Nitrate Esters: A Planar Symmetry Rule. Retrieved from [Link]

Sources

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• 2. Making sure you're not a bot! [drs.nio.res.in]
• 3. Oxoammonium-Catalyzed Ether Oxidation via Hydride Abstraction: Methodology Development and Mechanistic Investigation Using Paramagnetic Relaxation Enhancement NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

GC-MS retention time of methyl 3-(oxolan-3-yl)prop-2-enoate

GC-MS Retention Time Analysis of Methyl 3-(oxolan-3-yl)prop-2-enoate: A Comparative Performance Guide

For researchers and drug development professionals, the precise chromatographic characterization of heterocyclic building blocks is critical for ensuring synthetic purity and downstream efficacy. Methyl 3-(oxolan-3-yl)prop-2-enoate—a compound featuring a tetrahydrofuran (oxolane) ring conjugated with an α,β-unsaturated methyl ester—presents unique analytical challenges due to the potential for positional and geometric isomerism.

This guide objectively compares the gas chromatography-mass spectrometry (GC-MS) retention performance of methyl 3-(oxolan-3-yl)prop-2-enoate against its structural alternatives, providing the mechanistic causality behind its elution behavior and a self-validating experimental protocol for rigorous laboratory application.

Mechanistic Drivers of Retention Behavior (Causality)

In GC-MS, the retention time on a standard non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane, DB-5MS) is governed primarily by a molecule's boiling point and dispersion interactions, with secondary effects arising from localized dipoles.

Understanding the retention of methyl 3-(oxolan-3-yl)prop-2-enoate requires deconstructing its functional moieties:

• The Oxolane Ring: Unsubstituted tetrahydrofuran has a baseline Kovats Retention Index (RI) of approximately 620[1]. The position of substitution on this ring drastically alters the molecule's steric profile. Substitution at the 3-position results in a less sterically shielded oxygen atom compared to the 2-position. This subtle increase in the effective molecular dipole strengthens interactions with the stationary phase, causing the oxolan-3-yl isomer to elute slightly later than the oxolan-2-yl isomer.

• The Acrylate Moiety: Methyl acrylate has a baseline RI of approximately 600[2][3]. When conjugated to the oxolane ring, the stereochemistry of the double bond dictates the molecular geometry. The (E)-isomer (trans) adopts a more extended, linear conformation than the (Z)-isomer (cis). This linearity increases the surface area available for van der Waals interactions, resulting in a higher boiling point and a correspondingly longer retention time.

• Homology: Extending the ester chain from a methyl to an ethyl group adds a methylene unit (-CH₂-), which predictably increases the Kovats RI by approximately 100 units due to the increased molecular weight and polarizability[4].

Comparative Performance Data

To eliminate instrument-specific variables (such as column aging or carrier gas fluctuations), performance is objectively compared using the Kovats Retention Index system[4]. The table below contrasts the target compound with its structural alternatives on a standard DB-5MS column.

Compound	Structural Variation	Est. Kovats RI (DB-5MS)	Relative Retention Time (RRT)*	Elution Order
Methyl (Z)-3-(oxolan-2-yl)prop-2-enoate	Positional & Stereo	~1120	0.92	1 (Earliest)
Methyl (E)-3-(oxolan-2-yl)prop-2-enoate	Positional	~1145	0.95	2
Methyl (Z)-3-(oxolan-3-yl)prop-2-enoate	Stereo	~1170	0.97	3
Methyl (E)-3-(oxolan-3-yl)prop-2-enoate	Target Compound	~1205	1.00	4 (Reference)
Ethyl (E)-3-(oxolan-3-yl)prop-2-enoate	Homologue	~1305	1.12	5 (Latest)

*RRT is calculated relative to the target compound.

Elution Logic Visualization

The following diagram illustrates the logical separation pathway of oxolanyl prop-2-enoate isomers based on their structural drivers.

GC-MS elution logic for oxolanyl prop-2-enoate isomers on a non-polar column.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol incorporates a self-validating system. By co-injecting a homologous series of n-alkanes, researchers can mathematically normalize the retention time, ensuring the data is universally reproducible regardless of the specific GC-MS hardware used[4].

Step 1: Sample and Standard Preparation

• Analyte Dilution: Dissolve 1.0 mg of the synthesized methyl 3-(oxolan-3-yl)prop-2-enoate mixture in 1.0 mL of MS-grade ethyl acetate or dichloromethane[5].

• Internal Calibration: Add 10 μL of a standard C8–C20 n-alkane mixture (50 μg/mL) directly into the sample vial. This allows for the simultaneous acquisition of analyte and alkane retention times for Kovats RI calculation[4].

Step 2: Gas Chromatography Parameters

• Column: DB-5MS or equivalent (30 m length × 0.25 mm internal diameter, 0.25 μm film thickness).

• Carrier Gas: High-purity Helium (99.999%) at a constant flow rate of 1.0 mL/min.

• Injection: Inject 1.0 μL of the prepared sample using a split ratio of 10:1. Maintain the injector port temperature at 250 °C to ensure rapid, uniform vaporization without thermal degradation.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2.0 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Final hold: 5.0 minutes at 240 °C (Total run time: 25 minutes)[6].

Step 3: Mass Spectrometry Conditions

• Ionization: Electron Ionization (EI) mode at 70 eV[4].

• Temperatures: Ion source at 230 °C; Quadrupole at 150 °C; Transfer line at 250 °C[4].

• Acquisition: Full scan mode over a mass range of m/z 35 to 400.

Step 4: Data Analysis & Validation

• Identify the target peak via its mass spectrum. The EI-MS spectrum will feature a molecular ion [M]⁺ at m/z 156. Look for diagnostic fragments: m/z 125 (loss of the methoxy radical, -OCH₃, characteristic of methyl esters)[2] and m/z 71 (characteristic of the tetrahydrofuran ring cleavage)[1].

• Record the exact retention time (

  ) of the target peak and the flanking n-alkanes ( and ).

• Calculate the Kovats Retention Index (

  ) using the standard logarithmic equation[4] to validate the structural identity against the comparative data table provided above.

References

• PubChem: Methyl Acrylate | CID 7294 Source: National Institutes of Health (NIH) URL:[Link]

• PubChem: Tetrahydrofuran | CID 8028 Source: National Institutes of Health (NIH) URL:[Link]

• The Kovats Retention Index: Methyl 2-propenoate Source: The Pherobase URL:[Link]

• AU2003286811A1 - Perfume polymeric particles (Kovats Index Methodologies)

• Photoremovable chiral auxiliary (GC-MS of Tetrahydrofuran Derivatives) Source: ResearchGate URL:[Link]

• Direct In Situ Conversion of Both Lignin and Hemicellulose into Single Functional Biopolymers (GC-MS Parameters) Source: MDPI Polymers URL:[Link]

Sources

• 1. Tetrahydrofuran | (CH2)3CH2O | CID 8028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl Acrylate | C4H6O2 | CID 7294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Kovats Retention Index: Methyl 2-propenoate (C4H6O2) [pherobase.com]
• 4. AU2003286811A1 - Perfume polymeric particles - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Direct In Situ Conversion of Both Lignin and Hemicellulose into Single Functional Biopolymers via Biomass Fractionation Process [mdpi.com]

Bioactivity &amp; Reactivity Profile: Furan vs. Tetrahydrofuran Acrylates

Topic: Bioactivity Comparison of Furan vs. Tetrahydrofuran Acrylates Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Aromatic-Saturation Divide

In drug discovery and materials science, the choice between Furan Acrylates (FA) and Tetrahydrofuran Acrylates (THFA) represents a fundamental decision between reactive pharmacophores and passive solubility enhancers .

While both share a five-membered oxygen heterocycle, their electronic behaviors are diametrically opposed. Furan acrylates possess a planar, aromatic system conjugated with the acrylate double bond, creating a potent "Michael Acceptor" warhead. In contrast, tetrahydrofuran acrylates are saturated, non-planar, and flexible, functioning primarily as polar, lipophilic carriers with standard acrylate reactivity.

This guide dissects the bioactivity, chemical reactivity, and metabolic fate of these two scaffolds to support rational ligand design.

Chemical Mechanism & Reactivity[1][2]

Electronic Structure & Michael Addition Potential

The primary driver of bioactivity for acrylates is their ability to covalently modify biological nucleophiles (e.g., cysteine thiols in proteins) via Michael Addition .

• Furan Acrylates (FA): The furan ring is aromatic. When attached to an acrylate, it forms a vinylogous system . The electron-withdrawing nature of the carbonyl, combined with the resonance of the furan ring, modulates the electrophilicity of the

  -carbon. This makes FA a "tunable" warhead often used in covalent inhibitors (e.g., kinase inhibitors).

• Tetrahydrofuran Acrylates (THFA): The THF ring is saturated (sp3 hybridized). It exerts only a weak inductive effect (-I) on the acrylate. The double bond behaves like a standard alkyl acrylate. It is reactive but lacks the resonance stabilization of the transition state seen in furan derivatives.

Metabolic Liability (The "Toxic Switch")

• Furan: Highly susceptible to oxidative metabolism by Cytochrome P450 (specifically CYP2E1). The furan ring is oxidized to cis-2-butene-1,4-dial , a highly reactive and toxic metabolite that crosslinks DNA and proteins.

• THF: Metabolized primarily via ester hydrolysis to tetrahydrofurfuryl alcohol and acrylic acid, which are generally rapidly excreted. The THF ring itself is metabolically robust compared to furan.

Visualization: Metabolic Fate Pathways

Figure 1: Divergent metabolic pathways. Furan activation leads to toxic dialdehydes, while THF undergoes hydrolytic clearance.

Comparative Bioactivity Analysis

Antimicrobial & Cytotoxic Potency

Furan acrylates generally exhibit superior potency in cell-killing assays due to the "dual-threat" mechanism: Michael addition to essential enzymes and generation of reactive metabolites.

Feature	Furan Acrylates (FA)	Tetrahydrofuran Acrylates (THFA)
Primary Bioactivity	Cytotoxic / Antimicrobial	Solvent / Carrier / Herbicidal
Target Binding	Covalent (Cysteine targeting)	Non-covalent (Steric fit) or weak covalent
IC50 (Cancer Lines)	Low M (High Potency)	High M to mM (Low Potency)
Bacterial Inhibition	High (e.g., S. aureus MIC < 10 g/mL)	Low (often inactive as a warhead)
Key Advantage	High reactivity with thiols	High solubility & membrane permeability
Key Disadvantage	Potential mutagenicity (Ames positive)	Lower binding affinity

Case Study Insight: In a comparative study of cyanoacrylates, THF derivatives showed higher herbicidal activity than furan analogs. This is attributed to the THF ring's flexibility and lipophilicity, allowing better transport through the waxy plant cuticle, whereas the rigid furan ring hindered uptake despite being more chemically reactive [1]. Conversely, in mammalian cancer models (MCF-7, HepG2), furan derivatives dominate due to their ability to inhibit tubulin polymerization and induce apoptosis via oxidative stress [2].

Structure-Activity Relationship (SAR) Data

• Furan: Substitution at the 5-position (e.g., nitro, hydroxymethyl) drastically alters activity. 5-Nitro-2-furanacrylates are potent antibacterials (mechanism similar to Nitrofurantoin).

• THF: Activity is driven by the ring oxygen acting as a hydrogen bond acceptor. In HIV protease inhibitors, the bis-THF moiety is critical for binding to the enzyme backbone aspartates, but the acrylate tail is often replaced by urethanes to avoid non-specific reactivity [3].

Experimental Protocols

Protocol A: Glutathione (GSH) Trapping Assay

Purpose: To quantify the "Michael Acceptor" reactivity difference.

• Preparation: Prepare 10 mM stock solutions of Furan Acrylate and THF Acrylate in DMSO.

• Reaction: Mix 50

  L of compound stock with 950 L of PBS (pH 7.4) containing 5 mM Glutathione (GSH) and 1 mM internal standard (e.g., antipyrine).

• Incubation: Incubate at 37°C.

• Sampling: Aliquot 100

  L at t=0, 15, 30, 60, and 120 min. Quench immediately with 100 L of 1% Formic Acid/Acetonitrile.

• Analysis: Analyze via LC-MS/MS. Monitor the depletion of the parent compound and the appearance of the [M+GSH] adduct.

• Validation: Furan acrylate should show a pseudo-first-order kinetic rate constant (

  ) significantly higher (2-5x) than THF acrylate due to electronic activation [4].

Protocol B: Differential Cytotoxicity Screen (MTT Assay)

Purpose: To assess bioactivity vs. non-specific toxicity.

• Cell Lines: Use HepG2 (high P450 expression) and HCT116 (low P450 expression).

• Seeding: Seed 5,000 cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat with serial dilutions (0.1

  M – 100 M) of FA and THFA.

• Causality Check: Co-treat a parallel set of HepG2 cells with Aminobenzotriazole (ABT) , a broad P450 inhibitor.

• Readout: Measure viability at 48h using MTT reagent.

• Interpretation:

  • If FA toxicity decreases with ABT, the mechanism involves the toxic dialdehyde metabolite (bioactivation).

  • If THFA toxicity is unchanged by ABT, the mechanism is likely non-specific membrane irritation or acrylate alkylation.

Visualization: Reactivity Workflow

Figure 2: Screening workflow to differentiate chemical reactivity from metabolic activation.

Strategic Recommendations

• For Antimicrobial "Warheads": Choose Furan Acrylates . The rigid structure fits well into bacterial binding pockets (e.g., FabH), and the Michael acceptor activity ensures irreversible inhibition. Caveat: Must screen for mutagenicity early.

• For Drug Delivery/Solubility: Choose THF Acrylates . If the goal is to attach a pharmacophore to a polymer or improve oral bioavailability without adding toxicity, the THF ring provides excellent solubility and metabolic stability compared to furan.

• For Covalent Inhibitors: Use Furan Acrylates but consider substituting the furan ring (e.g., 3,4-disubstitution) to block the P450 oxidation site while maintaining the Michael acceptor potency.

References

• Synthesis, crystal structure, and biological activities of 2-cyanoacrylates containing furan or tetrahydrofuran moieties. Bioorganic & Medicinal Chemistry Letters. (2007). Link

• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules. (2022). Link

• Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors. Future Medicinal Chemistry. (2010). Link

• The reactivity of selected acrylate esters toward glutathione and deoxyribonucleosides in vitro: structure-activity relationships. Fundamental and Applied Toxicology. (1994).[1] Link

• Glutathione trapping to measure microsomal oxidation of furan to cis-2-butene-1,4-dial. Chemical Research in Toxicology. (2005). Link

• Tetrahydrofurfuryl acrylate and tetrahydrofurfuryl methacrylate - Evaluation Statement. Australian Industrial Chemicals Introduction Scheme. (2023). Link

Sources

• 1. The reactivity of selected acrylate esters toward glutathione and deoxyribonucleosides in vitro: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Methyl 3-(oxolan-3-yl)prop-2-enoate proper disposal procedures

Operational Guide: Disposal and Hazard Mitigation for Methyl 3-(oxolan-3-yl)prop-2-enoate

As a Senior Application Scientist, I approach chemical waste management not as a passive regulatory chore, but as an active, mechanistic chemical process. Methyl 3-(oxolan-3-yl)prop-2-enoate presents a unique, dual-threat profile in the laboratory. It is not merely a flammable organic liquid; it is a highly reactive monomer coupled with a peroxide-forming ether ring. To ensure the safety of your personnel and the compliance of your facility, we must understand the causality behind its hazards before executing its disposal.

Mechanistic Hazard Assessment: The "Why" Behind the Protocol

To safely dispose of this compound, we must first analyze its molecular structure:

• The Oxolane Ring (Peroxide Former): The tetrahydrofuran (oxolane) moiety contains alpha-hydrogens adjacent to the ether oxygen. These hydrogens are highly susceptible to abstraction by molecular oxygen, leading to the auto-oxidation and formation of shock-sensitive hydroperoxides over time[1],[2].

• The Enoate Group (Polymerizable Monomer): The prop-2-enoate (acrylate) group is a potent Michael acceptor. Acrylates are notorious for undergoing rapid, violent exothermic polymerization when exposed to heat, light, or radical initiators[3],[4].

The Intramolecular Synergy (Critical Insight): The true danger of Methyl 3-(oxolan-3-yl)prop-2-enoate lies in the interaction between these two functional groups. The hydroperoxides generated by the oxolane ring can undergo homolytic cleavage. This cleavage provides the exact free radicals needed to initiate a runaway, exothermic polymerization of the acrylate group[1],[4]. If improperly stored or disposed of without an inhibitor, this chemical can self-heat and overpressurize its waste container, leading to a catastrophic rupture.

Quantitative Hazard Thresholds and Disposal Actions

Before initiating any physical transfer of the chemical, consult the following operational thresholds to determine the appropriate logistical response.

Parameter	Threshold	Mechanistic Causality	Required Action
Peroxide Concentration	> 100 ppm	High risk of shock-sensitive detonation[1].	Do not move container. Contact EHS immediately[2].
Peroxide Concentration	< 100 ppm	Below explosive threshold; safe for standard handling[5].	Proceed to inhibitor verification and waste transfer.
Inhibitor (e.g., MEHQ)	< 10 ppm	Insufficient radical scavenging to prevent polymerization[6].	Supplement with 10-100 ppm MEHQ or BHT before disposal.
Container Headspace	< 20% Volume	Phenolic inhibitors require dissolved O₂ to quench radicals.	Do not purge with inert gas; leave ambient air headspace.

Pre-Disposal Validation Protocols

Every protocol executed in the laboratory must be a self-validating system. Do not rely on assumptions regarding the chemical's history or the efficacy of your safety equipment.

Protocol 1: Peroxide Quantification and Validation

Never distill, evaporate, or transfer a peroxide-forming chemical until you have tested it[1].

• Visual Inspection: Without moving the container, visually inspect the liquid. If you observe increased viscosity, discoloration, or crystalline structures around the cap, abort the procedure . These are signs of advanced polymerization or solid peroxide formation[2]. Contact your Environmental Health and Safety (EHS) office immediately.

• Self-Validation of Assays: Before testing the waste, validate your peroxide test strips (e.g., Quantofix). Expired test strips are a primary cause of false negatives, which can lead to fatal accidents during waste consolidation[5].

  • Negative Control: Test a fresh, inhibited solvent (should read 0 ppm).

  • Positive Control: Test a dilute 3% hydrogen peroxide solution (should read >100 ppm).

• Sample Testing: Don heavy chemically resistant gloves and a face shield. Dip the validated test strip into the Methyl 3-(oxolan-3-yl)prop-2-enoate.

• Read and Record: If the concentration is < 100 ppm, proceed to Protocol 2. If > 100 ppm, secure the area and contact EHS for remote stabilization[1],[5].

Protocol 2: Inhibitor Verification and Waste Segregation

Once confirmed safe from shock-sensitive peroxides, the monomer must be stabilized to prevent polymerization in the waste stream.

• Inhibitor Supplementation: Add a radical scavenger such as 4-methoxyphenol (MEHQ) or butylated hydroxytoluene (BHT) to achieve a concentration of 10-100 ppm. This ensures the monomer remains dormant during transport[6].

• Headspace Management: Transfer the liquid to an approved, halogen-free organic waste container[7]. Crucial Step: Ensure the container has at least 20% ambient air headspace. MEHQ requires dissolved oxygen to function effectively; purging the waste container with an inert gas (Nitrogen/Argon) will deactivate the inhibitor and trigger polymerization.

• Labeling: Affix a standardized hazardous waste label. Do not use generic terms like "Organic Waste"[8]. Explicitly list: "Methyl 3-(oxolan-3-yl)prop-2-enoate (Flammable, Polymerizable, Peroxide-Former)".

Disposal Workflow Visualization

To streamline laboratory operations, follow this decision-tree workflow for the disposal of peroxide-forming acrylate monomers.

Workflow for the safe evaluation, stabilization, and disposal of peroxide-forming acrylate monomers.

Final Logistical Plan

Once properly stabilized and segregated into a halogen-free organic waste stream, the material must be stored in a designated Satellite Accumulation Area (SAA) away from strong oxidizers, acids, and bases[8]. Final disposal must be executed via commercial incineration through an EPA RCRA-compliant waste management contractor[9],[10].

References

• Title: Management of Waste - Prudent Practices in the Laboratory Source: National Institutes of Health (NIH) NCBI Bookshelf URL: [Link]

• Title: CHEMICAL WASTE MANAGEMENT GUIDE Source: Auburn University Risk Management and Safety URL: [Link]

• Title: Peroxides in the Chemical Laboratory Source: University of Windsor Chemical Control Centre URL: [Link]

• Title: Management of Peroxide-Forming Organic Solvents Source: Berkeley Lab Environmental Health & Safety URL: [Link]

• Title: Information on Peroxide-Forming Compounds Source: Stanford Environmental Health & Safety URL: [Link]

• Title: Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Laboratory Guide for Managing Chemical Waste Source: Vanderbilt University Medical Center URL: [Link]

• Title: Hazardous Waste Disposal Procedures Source: The University of Chicago Environmental Health and Safety URL: [Link]

• Title: Butyl Acrylate - Hazardous Substance Fact Sheet Source: New Jersey Department of Health URL: [Link]

• Title: Safety Data Sheet: Methyl Acrylate Source: SIBUR International URL: [Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. nj.gov [nj.gov]
• 5. Management of Peroxide-Forming Organic Solvents [ehs.lbl.gov]
• 6. sibur-int.cn [sibur-int.cn]
• 7. vumc.org [vumc.org]
• 8. research.auburn.edu [research.auburn.edu]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]